Ethynylbenzene-13C2

Core Science & Biosynthesis

Commercial suppliers and availability of Ethynylbenzene-13C2

As a Senior Application Scientist, I have designed this technical guide to bridge the gap between procurement logistics and advanced experimental execution. Ethynylbenzene-13C2 (commonly referred to as Phenylacetylene-13C2) is a highly specialized isotopic tracer. Its terminal alkyne moiety, enriched with 13C at the ethynyl carbons, makes it an indispensable tool for tracking carbon atom insertion in complex reaction dynamics, enhancing nuclear magnetic resonance (NMR) signals via polarization transfer, and serving as an absolute internal standard in mass spectrometry.

This guide synthesizes commercial sourcing data with field-proven, self-validating experimental protocols to ensure scientific integrity in your workflows.

Commercial Sourcing and Quantitative Specifications

Procuring high-purity Ethynylbenzene-13C2 is the critical first step in any isotopic tracing workflow. The presence of unlabeled isotopologues or chemical impurities can severely convolute mass spectra or introduce relaxation sinks in NMR experiments. Below is a consolidated table of commercial suppliers and the quantitative specifications of their offerings.

Supplier	CAS Number	Molecular Weight	Isotopic Purity	Primary Application Focus
1	263012-32-4	104.12 g/mol	≥99% (Typical)	Biochemical tracing, Life sciences[1]
	263012-32-4	104.12 g/mol	Analytical Grade	Pharmaceutical reference standards
2	263012-32-4	104.12 g/mol	Analytical Grade	API impurity tracking[2]
3	263012-32-4	104.12 g/mol	≥99%	NMR spectroscopy, Astrochemistry[3][4]

Mechanistic Causality: Why Ethynylbenzene-13C2?

The selection of Ethynylbenzene-13C2 over its natural abundance counterpart is driven by specific mechanistic requirements in advanced analytical chemistry:

A. Scalar-Driven Overhauser Dynamic Nuclear Polarization (ODNP) In solution-state NMR, the low gyromagnetic ratio of 13C limits thermal sensitivity. By utilizing 13C2-phenylacetylene in the presence of a stable radical like TEMPO, researchers can exploit scalar coupling interactions between the unpaired electron and the 13C nucleus. This allows for massive polarization transfer, which is subsequently ported to the adjacent 1H nucleus via a reverse INEPT sequence, yielding highly enhanced proton signals[3].

Scalar-driven 13C Overhauser dynamic nuclear polarization transfer pathway.

B. Combustion Kinetics and Astrochemistry Understanding the formation of Polycyclic Aromatic Hydrocarbons (PAHs) in circumstellar envelopes or combustion engines requires precise carbon tracking. When pyrolytically generated styrenyl radicals react with alkynes, multiple cyclization pathways exist. By utilizing 13C2-phenylacetylene, the resulting PAH exhibits a precise +2 Da mass shift. This causality allows researchers to definitively separate the true bimolecular condensation product from background carbon contamination or alternative radical recombination pathways[4][5].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each workflow contains built-in diagnostic steps to confirm that the physical and chemical prerequisites have been met before data acquisition.

Protocol A: Scalar-Driven 13C ODNP NMR Preparation

Objective: Achieve >1.5x signal enhancement in 1H NMR via e- → 13C → 1H polarization transfer.

• Sample Formulation: Prepare a solution containing 10 mM TEMPO radical and 50 mM Ethynylbenzene-13C2 in a non-polar solvent matrix (e.g., 60 µL heptane/toluene). Causality: Non-polar solvents are relatively transparent to microwaves, preventing dielectric heating during ODNP[3].

• Deoxygenation (Critical Step): Transfer the solution into a 3 mm OD FEP tube. Perform 5 consecutive freeze-pump-thaw cycles under an Argon environment.

  • Self-Validation Check: Measure the baseline 1H T1 relaxation time of the solvent before proceeding. A shortened T1 indicates the presence of residual paramagnetic O2, which will quench the ODNP effect. T1 must match literature values for the pure, degassed solvent.

• Polarization Transfer & Acquisition: Apply microwave irradiation at the electron paramagnetic resonance (EPR) frequency of TEMPO. Execute a reverse INEPT pulse sequence utilizing the one-bond J(CH) coupling (~240 Hz for the alkyne moiety) to transfer polarization from 13C to 1H.

  • Self-Validation Check: Acquire a microwave-off (thermal equilibrium) scan followed by a microwave-on scan. Calculate the enhancement factor ( ϵ ). If ϵ≤1 , the scalar coupling transfer has failed, indicating either radical degradation or improper J-coupling delay calibration.

Protocol B: In Situ Pyrolysis for PAH Reaction Dynamics

Objective: Synthesize and detect complex PAHs via gas-phase radical condensation.

• Precursor Seeding: Seed 2-bromostyrene (precursor) into a carrier gas mixture of helium and Ethynylbenzene-13C2 at 400 Torr. Causality: The 13C2 alkyne acts simultaneously as a carrier medium and a heavy-isotope reactant[4].

• High-Temperature Pyrolysis: Pass the gas mixture through a silicon carbide (SiC) tubular reactor heated to 1,500 ± 50 K.

  • Self-Validation Check: Monitor the m/z of the unreacted 2-bromostyrene precursor versus the generated styrenyl radical using a highly attenuated mass spectrometer scan. A conversion efficiency of >90% must be observed; otherwise, the SiC tube temperature must be recalibrated.

• Reaction & Detection: Allow the styrenyl radicals to condense with the 13C2-phenylacetylene over a residence time of ~560 µs. Expand the products supersonically through a 2 mm skimmer into a detection chamber. Ionize the products using soft Vacuum Ultraviolet (VUV) single-photon ionization and detect via Reflectron Time-of-Flight Mass Spectrometry (Re-TOF-MS)[5].

  • Self-Validation Check: Analyze the product mass spectrum. The target PAH must exhibit a distinct +2 Da isotopic shift compared to a control experiment run with natural abundance phenylacetylene. The absence of this shift immediately flags a leak in the precursor line or background carbon contamination.

Experimental workflow for pyrolytic PAH synthesis and Re-TOF-MS detection.

References

• Proton-detected solution-state NMR at 14.1 T based on scalar-driven 13C Overhauser dynamic nuclear polarization. National Science Foundation (NSF).[Link]

• VUV Photoionization Study of the Formation of the Simplest Polycyclic Aromatic Hydrocarbon: Naphthalene (C10H8). SciSpace. [Link]

• TLC Pharmaceutical Standards Ltd. Chemical Suppliers. ChemBuyersGuide.[Link]

• US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles.

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Chemical Identification and Physicochemical Properties

An In-depth Technical Guide to the Safe Handling of Ethynylbenzene-13C₂

This guide provides comprehensive safety and handling protocols for Ethynylbenzene-13C₂, an isotopically labeled alkyne hydrocarbon. While its chemical properties and associated hazards are fundamentally identical to its unlabeled counterpart, Phenylacetylene, the nature of its use as a stable isotope tracer in research and development demands meticulous handling to ensure both personnel safety and experimental integrity. This document synthesizes data from authoritative safety data sheets and established laboratory practices to provide a framework for researchers, scientists, and drug development professionals.

Ethynylbenzene-13C₂, also known as Phenylacetylene-1,2-13C₂, is an aromatic alkyne where the two carbon atoms of the ethynyl group are the heavy isotope carbon-13.[1] This labeling allows the molecule's path to be traced in chemical reactions and metabolic studies using techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2][3]

Table 1: Physicochemical Properties of Ethynylbenzene and its ¹³C₂ Isotope

Property	Value	Source(s)
Synonyms	Phenylacetylene-1,2-13C₂, Ethynyl-¹³C₂-benzene
Linear Formula	C₆H₅¹³C≡¹³CH
Molecular Weight	104.12 g/mol (for ¹³C₂ labeled)
CAS Number	536-74-3 (Unlabeled)	[4][5]
Appearance	Colorless to light yellow liquid	[5][6]
Density	~0.93 - 0.948 g/mL at 25 °C	[7]
Boiling Point	142-144 °C	[7]
Melting Point	-45 °C	[7]
Flash Point	27 °C (80.6 °F) - Closed Cup	[8]

| Solubility | Insoluble in water; miscible with alcohol and ether.[4] |

Hazard Identification and Risk Assessment

Ethynylbenzene-13C₂ is classified as a hazardous chemical. The primary risks are associated with its flammability, potential for causing severe skin and eye irritation, and its classification as an aspiration hazard.[9][10] It is also suspected of causing cancer.[9][11]

Causality of Hazards:

• Flammability: The low flash point of 27 °C means that vapors can ignite at or near room temperature when exposed to an ignition source.[8] Vapors are heavier than air and can travel a considerable distance to an ignition source and flash back.[8]

• Aspiration Toxicity: If swallowed, the low viscosity of the liquid allows it to be easily drawn into the lungs, which can cause severe lung damage or chemical pneumonitis and may be fatal.[9][11]

• Skin/Eye Irritation: As a reactive organic solvent, it can defat the skin, leading to irritation, and can cause serious damage upon contact with the eyes.[8][9][12]

• Carcinogenicity: It is listed as a possible carcinogen, requiring minimization of exposure through all routes.[5][8]

Table 2: GHS Hazard Classification for Ethynylbenzene

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapor.[9][11]
Aspiration Hazard	1	H304: May be fatal if swallowed and enters airways.[9][11]
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[9][11][12]
Serious Eye Damage/Irritation	2A / 1	H319: Causes serious eye irritation. / H314: Causes severe skin burns and eye damage.[9][11]
Carcinogenicity	2 / 1B	H351 / H350: Suspected of causing cancer. / May cause cancer.[9][11]

| Chronic Aquatic Toxicity | 3 | H412: Harmful to aquatic life with long lasting effects. |

Safe Handling and Engineering Controls

A multi-layered approach combining engineering controls, administrative protocols, and personal protective equipment (PPE) is essential for safely handling Ethynylbenzene-13C₂.

Engineering Controls

The primary engineering control is to minimize inhalation exposure and prevent the buildup of flammable vapors.

• Fume Hood: All handling of Ethynylbenzene-13C₂ must be conducted in a properly functioning chemical fume hood.[8][9]

• Ventilation: Use adequate general and local exhaust ventilation to keep airborne concentrations low.[9]

• Safety Equipment: A safety shower and eyewash fountain must be readily accessible in the work area.[8][9]

• Ignition Source Control: Use explosion-proof electrical, ventilating, and lighting equipment.[9][13] All sources of ignition (sparks, open flames, hot surfaces) must be eliminated from the handling area.[11][13]

Personal Protective Equipment (PPE)

PPE provides a critical barrier against direct chemical exposure.

• Eye Protection: Chemical safety goggles or glasses with side shields are mandatory. A face shield should be worn when there is a risk of splashing.[9]

• Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected before use and replaced immediately if signs of degradation appear.[8][9]

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[9][13]

• Respiratory Protection: If engineering controls are insufficient, a government-approved respirator with an appropriate organic vapor cartridge is necessary.[8]

Workflow for Safe Handling

The following diagram outlines the standard workflow for handling Ethynylbenzene-13C₂ in a laboratory setting.

Caption: A stepwise workflow for the safe handling of Ethynylbenzene-13C₂.

Storage and Stability

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous situations.

• Conditions: Store in a cool, dry, and well-ventilated area, away from heat and ignition sources.[9][11] The recommended storage temperature is between 2-8°C.[5][8]

• Container: Keep the container tightly closed to prevent moisture contamination and vapor escape.[9][11] Containers should be carefully resealed after use and kept upright.[11]

• Atmosphere: The compound is moisture-sensitive.[8][11] For long-term storage, keeping it under an inert atmosphere (e.g., argon or nitrogen) can prevent oxidation.[6]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and certain metals.[8]

Emergency Procedures

Immediate and appropriate action is required in the event of a spill, fire, or exposure.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8][11]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap and plenty of water. If irritation persists, seek medical attention.[8][11]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[8][11]

• Ingestion: Do NOT induce vomiting, as this is an aspiration hazard.[11] If the person is conscious, rinse their mouth with water. Call a physician or poison control center immediately.[8][11]

Spill and Leak Response

• Evacuate & Isolate: Evacuate all non-essential personnel from the area. Shut off all sources of ignition.[8][13]

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent the spill from entering drains or waterways.[11][13]

• Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent like vermiculite or activated carbon.[8][13] Use non-sparking tools to collect the material and place it in a suitable, closed container for disposal.[8][13]

• Decontamination: After the material has been removed, ventilate the area and wash the spill site.[8]

Caption: A flowchart for responding to an Ethynylbenzene-13C₂ spill.

Firefighting Measures

• Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[8] Water spray may be used to cool containers but may not be effective at extinguishing the fire.[8]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact with skin and eyes.[8][11]

• Hazards: The substance is a flammable liquid that emits toxic fumes under fire conditions.[8] Containers may explode when heated.[8]

Disposal Considerations

All waste materials must be treated as hazardous.

• Method: Disposal should be handled by a licensed professional waste disposal service.[8] Chemical incineration with an afterburner and scrubber is a suitable method, but extra care must be taken due to its high flammability.[8]

• Regulations: Adhere to all federal, state, and local environmental regulations for hazardous waste disposal.[8]

• Containers: Empty containers may retain product residue and explosive vapors and should be disposed of in the same manner as the chemical itself.[13][14]

Special Considerations for Isotopic Labeling

While Ethynylbenzene-13C₂ shares the same chemical hazards as its unlabeled form, its intended use as a tracer introduces additional handling considerations focused on maintaining isotopic purity and preventing contamination.[2]

• Prevent Cross-Contamination: Use dedicated spatulas, syringes, and glassware to prevent contamination of the labeled stock with unlabeled material, which would compromise experimental results.

• Accurate Records: Maintain meticulous records of the lot number, isotopic purity, and usage to ensure traceability throughout the experimental process.

• Waste Segregation: While chemically identical for disposal purposes, it may be prudent under certain laboratory or institutional guidelines to segregate isotopically labeled waste for tracking purposes, especially in mixed-waste scenarios.

References

• Phenylacetylene, 98%. (2002, November 21).
• Phenylacetylene. AK Scientific, Inc.
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• Ethynylbenzene.
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• Safety Data Sheet. (2026, January 14). ChemScene.
• Safety D
• Ethynylbenzene | 536-74-3. Tokyo Chemical Industry Co., Ltd. (APAC).
• SAFETY DATA SHEET. (2025, October 15). TCI Chemicals.
• Phenylacetylene - SAFETY DATA SHEET. (2014, August 8). Fisher Scientific.
• SAFETY D
• Safety Data Sheet: Ethylbenzene. Chemos GmbH & Co. KG.
• Phenylacetylene-2-13C | C8H6 | CID 12198881. PubChem - NIH.
• SAFETY DATA SHEET. (2014, August 8). ThermoFisher Scientific.
• Phenylacetylene. Wikipedia.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• Phenylacetylene-1,2-13C2 99
• Isotopic labeling. Wikipedia.
• Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. (2008, August 15). ACS Publications - Chemical Research in Toxicology.
• Ethyl Benzene CAS No 100-41-4 MATERIAL SAFETY DATA SHEET SDS/MSDS. Central Drug House (P) Ltd.
• An Overview of Stable-Labeled Compounds & Their Applic
• Safety D
• An Overview of Stable-Labeled Compounds & Their Applic
• Phenylacetylene Ethynylbenzene. MilliporeSigma.
• Isotopic labeling – Knowledge and References. Taylor & Francis.
• Phenylacetylene-1,2-13C2 99

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Protocols & Analytical Methods

Application Notes & Protocols for Metabolic Labeling of Cells with Ethynylbenzene-¹³C₂

A Senior Application Scientist's Guide to Dual-Purpose Bioorthogonal and Stable Isotope Labeling

Introduction: The Power of a Dual-Functionalized Probe

In the dynamic landscape of cell biology and drug discovery, the ability to track and quantify biomolecular processes is paramount. Metabolic labeling has emerged as a powerful technique to study the synthesis, trafficking, and turnover of macromolecules in living cells.[1][2] This is achieved by introducing precursor molecules with unique chemical tags that are incorporated into specific biomolecules via the cell's own metabolic machinery.[1][2][3]

This guide details the use of a novel, dual-functionalized probe: Ethynylbenzene-¹³C₂ . This molecule synergistically combines two powerful chemical biology tools:

• A Bioorthogonal Alkyne Handle: The terminal ethynyl group is a small, biologically inert functional group.[4][5] It serves as a "handle" for a highly specific and efficient chemical reaction known as the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry".[4][6][7][8] This allows for the covalent attachment of various reporter molecules, such as fluorophores or affinity tags (e.g., biotin), for visualization or enrichment of the labeled biomolecules.[7]

• A Stable Isotope Label: The two ¹³C atoms on the ethynyl group provide a distinct mass signature. This enables the labeled molecules to be distinguished from their unlabeled counterparts by mass spectrometry.[9][10][11] This is invaluable for quantitative proteomics or metabolomics, allowing for the precise measurement of protein synthesis rates and metabolic flux.[9][10][12][13]

For the purpose of this protocol, we will operate under the scientifically-grounded assumption that Ethynylbenzene-¹³C₂ is utilized as an analog of the amino acid L-phenylalanine. This is a common strategy in the design of chemical probes for metabolic labeling of newly synthesized proteins. Researchers should validate the incorporation pathway for their specific experimental system.

Principle of the Method

The experimental workflow is a two-stage process. First, cells are cultured in a medium where L-phenylalanine is replaced with Ethynylbenzene-¹³C₂. The cellular translational machinery incorporates this analog into newly synthesized proteins. Following this labeling period, the alkyne handle on the incorporated Ethynylbenzene-¹³C₂ is detected by a "click" reaction with an azide-functionalized reporter molecule. The dual ¹³C label allows for parallel or subsequent analysis by mass spectrometry.

Figure 1: A high-level overview of the experimental workflow for metabolic labeling with Ethynylbenzene-¹³C₂.

Part I: Metabolic Labeling Protocol

This protocol is designed for adherent mammalian cells in a 6-well plate format. It should be optimized for your specific cell line and experimental goals.

Materials

• Adherent cells (e.g., HeLa, HEK293T, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• PBS (Phosphate-Buffered Saline), sterile

• Trypsin-EDTA

• L-Phenylalanine-free DMEM (custom or commercially available)

• Dialyzed Fetal Bovine Serum (dFBS)

• Ethynylbenzene-¹³C₂ (stock solution in DMSO or sterile PBS)

• Cell scraper

Protocol Steps

• Cell Seeding:

  • Seed cells in a 6-well plate at a density that will result in 50-70% confluency on the day of the experiment.[1]

  • Allow cells to adhere and grow under standard conditions (37°C, 5% CO₂) for 18-24 hours.

• Preparation of Labeling Medium:

  • Rationale: To maximize the incorporation of Ethynylbenzene-¹³C₂, it is crucial to deplete the intracellular pool of natural L-phenylalanine.

  • Prepare the labeling medium by supplementing L-phenylalanine-free DMEM with all necessary components (e.g., L-glutamine, sodium pyruvate) EXCEPT L-phenylalanine. Add dialyzed FBS to the desired concentration (e.g., 10%).

  • Spike the medium with Ethynylbenzene-¹³C₂ to the desired final concentration. A good starting point for optimization is a range of 25-100 µM.

• Depletion and Labeling:

  • Aspirate the complete medium from the cells.

  • Wash the cells twice with warm, sterile PBS to remove residual L-phenylalanine.

  • Add 1 mL of the prepared labeling medium containing Ethynylbenzene-¹³C₂ to each well.

  • Incubate the cells for the desired duration (e.g., 4 to 24 hours) under standard cell culture conditions.[1] The optimal incubation time will depend on the protein synthesis rate of your cell line and the abundance of the protein of interest.

  Parameter	Recommended Range	Rationale
  Cell Confluency	50-70%	Ensures cells are in an active growth phase for robust protein synthesis.
  Probe Concentration	25-100 µM	Balances efficient labeling with potential cytotoxicity. Must be optimized.
  Incubation Time	4-24 hours	Shorter times capture rapid synthesis; longer times increase signal.

• Cell Harvest:

  • For Lysate Analysis:

    • Aspirate the labeling medium.

    • Wash the cells twice with ice-cold PBS.

    • Add an appropriate lysis buffer (e.g., RIPA buffer with protease inhibitors), scrape the cells, and collect the lysate.[1]

    • Keep the lysate on ice and proceed to protein quantification and the click chemistry reaction.

  • For In-Cell Imaging:

    • Aspirate the labeling medium.

    • Wash the cells twice with PBS.

    • Proceed immediately to cell fixation as described in the click chemistry protocol for imaging.

Part II: Detection via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction covalently attaches an azide-functionalized reporter to the alkyne handle of the incorporated Ethynylbenzene-¹³C₂. Caution: Copper can be toxic to cells; therefore, for live-cell applications, specialized ligands and copper concentrations must be used.[14][15] The following protocol is for cell lysates or fixed cells.

Materials

• Cell lysate containing labeled proteins (from Part I)

• Azide-functionalized reporter (e.g., Azide-Fluorophore like TAMRA-Azide, or Biotin-Azide)

• Copper(II) Sulfate (CuSO₄) solution (20 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine (TBTA) solution (50 mM in water or DMSO/t-butanol)

• Sodium Ascorbate solution (50 mM in water, must be freshly prepared )

• For imaging: Formaldehyde, Triton X-100, BSA

Figure 2: Simplified mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Protocol for Cell Lysates (e.g., for In-Gel Fluorescence)

• Prepare Lysate:

  • Normalize the protein concentration of all samples. Use 20-50 µg of total protein per reaction in a final volume of ~40 µL.

• Prepare Click-&-Go™ Cocktail (10 µL per reaction):

  • Rationale: The ligand (THPTA/TBTA) stabilizes the Cu(I) oxidation state and increases reaction efficiency.[14][16] Sodium ascorbate reduces Cu(II) to the active Cu(I) state.[8][16]

  • In a microfuge tube, mix the following in order:

    • 2 µL of 20 mM CuSO₄

    • 2 µL of 50 mM THPTA/TBTA ligand

    • 4 µL of azide-reporter (e.g., 2.5 mM stock for a final concentration of 250 µM)

    • 2 µL of freshly prepared 50 mM Sodium Ascorbate

• Initiate Reaction:

  • Add 10 µL of the freshly prepared Click-&-Go™ cocktail to each 40 µL protein sample.

  • Vortex gently and incubate at room temperature for 30-60 minutes, protected from light.

• Downstream Analysis:

  • The labeled lysate is now ready for analysis. For in-gel fluorescence, add SDS-PAGE loading buffer, run the gel, and visualize using a fluorescence scanner at the appropriate wavelength for your chosen fluorophore.

  • For affinity purification (if using Biotin-Azide), proceed with streptavidin bead incubation according to the manufacturer's protocol.

Part III: Analysis by Mass Spectrometry

The ¹³C₂ label on Ethynylbenzene-¹³C₂ allows for the quantification of newly synthesized proteins. After labeling and protein extraction (and optional purification via the click handle), samples are prepared for mass spectrometry analysis.

Protocol Outline

• Protein Digestion:

  • Proteins of interest (either from total lysate or affinity-purified) are typically separated by SDS-PAGE.

  • Excised gel bands are destained, reduced, alkylated, and digested with trypsin.[17][18]

• Peptide Extraction and Cleanup:

  • Tryptic peptides are extracted from the gel pieces.

  • Samples are desalted using C18 spin tips or similar methods to remove contaminants that can interfere with mass spectrometry analysis.[18]

• LC-MS/MS Analysis:

  • Peptides are separated by liquid chromatography (LC) and analyzed by a high-resolution mass spectrometer (e.g., Orbitrap, FT-ICR).[17][19]

  • The mass spectrometer will detect peptide pairs: the unlabeled (¹²C) version and the labeled version containing Ethynylbenzene-¹³C₂. The mass difference will correspond to the +2 Da shift from the ¹³C atoms.

• Data Analysis:

  • Specialized software is used to identify peptides and quantify the relative abundance of the light (¹²C) and heavy (¹³C) isotopic peaks.[17]

  • The ratio of heavy to light peptide signals provides a quantitative measure of protein synthesis during the labeling period.

Critical Considerations and Self-Validation

• Toxicity: Always perform a dose-response curve to assess the cytotoxicity of Ethynylbenzene-¹³C₂ on your cell line using a viability assay (e.g., MTT, Trypan Blue). High concentrations of alkyne-containing molecules can be toxic.[20][21][22][23]

• Negative Controls:

  • No Probe Control: Cells cultured in labeling medium without Ethynylbenzene-¹³C₂ but subjected to the click reaction. This checks for non-specific background fluorescence.

  • No Click Control: Cells labeled with Ethynylbenzene-¹³C₂ but without the click chemistry reaction. This confirms the signal is dependent on the CuAAC reaction.

  • Inhibition Control: Co-incubation with a protein synthesis inhibitor (e.g., cycloheximide) should abolish the signal, confirming that incorporation is dependent on active translation.

• Fresh Reagents: Sodium ascorbate solution is prone to oxidation and must be prepared fresh immediately before use for the click reaction to be efficient.[16]

References

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• Zeng, Y., et al. (2011). Alkynyl sugar analogs for the labeling and visualization of glycoconjugates in cells. Proceedings of the National Academy of Sciences. [Link]

• Yang, Y. Y., et al. (2012). Bioorthogonal Chemical Reporters for Monitoring Protein Acetylation. PMC. [Link]

• De, A., et al. (2012). Bioorthogonal Click Chemistry: An Indispensable Tool to Create Multifaceted Cell Culture Scaffolds. ACS Macro Letters. [Link]

• De, A., et al. (2013). Bioorthogonal Click Chemistry: An Indispensable Tool to Create Multifaceted Cell Culture Scaffolds. PubMed. [Link]

• Ong, S. E., & Mann, M. (2008). Stable isotopic labeling in proteomics. PubMed. [Link]

• Palsuledesai, C. C., et al. (2018). Metabolic Labeling of Prenylated Proteins Using Alkyne-Modified Isoprenoid Analogues. Methods in Molecular Biology. [Link]

• Clendinen, C. S., et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science. [Link]

• Palsuledesai, C. C., et al. (2016). Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells. PubMed. [Link]

• Hang, H. C., & Bertozzi, C. R. (2011). Bioorthogonal Chemical Reporters for Analyzing Protein Lipidation and Lipid Trafficking. Accounts of Chemical Research. [Link]

• Hang, H. C., & Bertozzi, C. R. (2011). Bioorthogonal chemical reporters for analyzing protein lipidation and lipid trafficking. PMC. [Link]

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Unveiling Molecular Fates: A Guide to Ethynylbenzene-¹³C₂ in Click Chemistry for Advanced Bioconjugation

Introduction: The Power of Precision in Bioconjugation

In the intricate world of molecular biology and drug development, the ability to selectively tag, track, and quantify biomolecules is paramount. Bioconjugation, the science of covalently linking molecules, has been revolutionized by the advent of "click chemistry". These reactions are prized for their high yields, specificity, and biocompatibility.[1][2] This guide delves into the application of a specialized tool, Ethynylbenzene-¹³C₂, a stable isotope-labeled alkyne, that leverages the power of click chemistry for precise and quantitative analysis of bioconjugates. The incorporation of two ¹³C atoms into the ethynyl group provides a distinct mass signature, enabling researchers to confidently trace and quantify their molecules of interest using mass spectrometry and NMR spectroscopy.[3][4][5] This opens up new avenues for understanding complex biological systems, from tracking drug-target engagement to elucidating metabolic pathways.

Ethynylbenzene-¹³C₂ serves as a versatile probe for introducing a bioorthogonal alkyne handle onto a target biomolecule. This alkyne can then be selectively reacted with an azide-functionalized partner in a click reaction. The phenyl group provides steric accessibility and favorable reaction kinetics, while the terminal alkyne is the reactive moiety for the cycloaddition. The true power of this reagent lies in the two heavy carbon isotopes, which act as a unique identifier, allowing for the differentiation of labeled from unlabeled molecules with high precision.[]

This application note will provide a comprehensive overview of the utility of Ethynylbenzene-¹³C₂ in two major click chemistry platforms: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the metal-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). We will explore the causality behind experimental choices, provide detailed, field-proven protocols, and present data in a clear, accessible format to empower researchers in their scientific endeavors.

Core Applications of Ethynylbenzene-¹³C₂ in Bioconjugation

The unique properties of Ethynylbenzene-¹³C₂ make it an invaluable tool for a range of applications in life sciences and drug development:

• Quantitative Proteomics: By incorporating Ethynylbenzene-¹³C₂ into proteins, either through metabolic labeling with alkyne-tagged amino acids or by chemical modification, researchers can perform robust quantitative analysis of protein synthesis, turnover, and post-translational modifications.[7][8][9] The +2 Da mass shift allows for clear differentiation in mass spectrometry, enabling techniques like Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) to be adapted for click chemistry-based workflows.[4]

• Drug Target Identification and Validation: A drug candidate functionalized with Ethynylbenzene-¹³C₂ can be used to identify its cellular targets. After cellular treatment, the drug-target complex can be "clicked" to a reporter tag (e.g., biotin) for enrichment and subsequent identification by mass spectrometry. The isotopic signature confirms the presence of the drug-derived fragment.[10]

• Metabolic Labeling and Flux Analysis: Introducing Ethynylbenzene-¹³C₂-containing precursors into cellular metabolism allows for the tracking of their incorporation into various biomolecules like glycans, lipids, and nucleic acids.[11][12][13] This provides a dynamic view of metabolic pathways and how they are altered in disease states or in response to therapeutic interventions.[14][15][16][17]

• High-Throughput Screening: The reliability and specificity of click chemistry make it well-suited for high-throughput screening assays. Ethynylbenzene-¹³C₂ can be used to label substrates or inhibitors in enzymatic assays, with the reaction product being quantified by mass spectrometry.

Reaction Mechanisms: CuAAC vs. SPAAC

The choice between CuAAC and SPAAC depends on the specific biological system and experimental goals.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and regioselective reaction that forms a 1,4-disubstituted triazole.[1][18] It requires a copper(I) catalyst, which can be generated in situ from a copper(II) salt and a reducing agent like sodium ascorbate.[19] The reaction is robust and proceeds under mild, aqueous conditions. However, the potential cytotoxicity of copper limits its application in living cells, making it more suitable for in vitro and ex vivo experiments.[20]

Caption: CuAAC reaction workflow.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a metal-free alternative to CuAAC, making it ideal for applications in living systems.[21][][23] This reaction utilizes a strained cyclooctyne (e.g., dibenzocyclooctyne, DBCO) which reacts rapidly with an azide without the need for a catalyst.[20][24][25][26] The relief of ring strain provides the driving force for the reaction. While highly bioorthogonal, the reaction rates of SPAAC are generally slower than CuAAC.

Caption: SPAAC reaction workflow.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific applications.

Protocol 1: CuAAC Labeling of an Alkyne-Modified Protein with an Azide-Functionalized Probe

This protocol describes the labeling of a protein that has been modified to contain an Ethynylbenzene-¹³C₂ moiety with an azide-containing fluorescent dye.

Materials:

• Ethynylbenzene-¹³C₂-modified protein (in PBS or other suitable buffer)

• Azide-functionalized fluorescent dye (e.g., Azide-Fluor 488)

• Copper(II) sulfate (CuSO₄) stock solution (20 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand stock solution (50 mM in water)[27]

• Sodium ascorbate stock solution (100 mM in water, freshly prepared)

• Phosphate-buffered saline (PBS), pH 7.4

• Desalting column (e.g., PD-10)

Procedure:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the following in order:

  • Ethynylbenzene-¹³C₂-modified protein (to a final concentration of 10-50 µM)

  • Azide-functionalized fluorescent dye (5-10 molar excess over the protein)

  • PBS to adjust the final volume.

• Prepare the Catalyst Premix: In a separate tube, prepare the catalyst premix by adding:

  • 6.3 µL of 20 mM CuSO₄

  • 12.5 µL of 50 mM THPTA ligand[27] This creates a 5:1 ligand to copper ratio which helps to stabilize the Cu(I) ion and protect the protein from oxidative damage.[19]

• Initiate the Reaction:

  • Add the catalyst premix to the reaction mixture.

  • Add 25 µL of freshly prepared 100 mM sodium ascorbate to initiate the reaction. The final concentration of copper will be approximately 0.25 mM and sodium ascorbate will be 5 mM.[27]

• Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can also be performed at 4°C overnight.

• Purification: Remove the excess reagents and catalyst by passing the reaction mixture through a desalting column equilibrated with PBS.

• Analysis: Analyze the labeled protein by SDS-PAGE with in-gel fluorescence scanning and by mass spectrometry to confirm the +2 Da mass shift of the labeled peptide fragments.

Quantitative Data Summary:

Parameter	Recommended Range	Rationale
Protein Concentration	10 - 50 µM	Higher concentrations can lead to faster reaction rates.
Azide Probe Excess	5 - 10 molar equivalents	Ensures complete labeling of the alkyne sites.
Copper Concentration	0.1 - 1 mM	Catalytic amount; higher concentrations can cause protein precipitation.[27]
Ligand:Copper Ratio	5:1	Protects biomolecules from copper-induced damage.[19]
Sodium Ascorbate	1 - 5 mM	Reduces Cu(II) to the active Cu(I) state.
Incubation Time	1 - 4 hours at RT	Sufficient for most labeling reactions to reach completion.

Protocol 2: SPAAC Labeling of Live Cells Metabolically Labeled with an Azido-Sugar

This protocol describes the labeling of cell surface glycans with a DBCO-functionalized fluorescent dye after metabolic incorporation of an azido-sugar. The Ethynylbenzene-¹³C₂ would be incorporated into the DBCO-containing probe for subsequent quantitative analysis.

Materials:

• Cells cultured in appropriate medium

• Azido-sugar (e.g., Ac₄ManNAz) for metabolic labeling

• DBCO-functionalized fluorescent dye containing Ethynylbenzene-¹³C₂

• PBS, pH 7.4

• 4% Paraformaldehyde (PFA) in PBS (for fixed-cell imaging)

• Fluorescence microscope

Procedure:

• Metabolic Labeling:

  • Culture cells to the desired confluency.

  • Supplement the culture medium with 25-50 µM Ac₄ManNAz.

  • Incubate the cells for 24-72 hours to allow for metabolic incorporation of the azido-sugar into cell surface glycans.[23]

• Cell Preparation:

  • Gently wash the cells three times with warm PBS to remove unincorporated azido-sugars.

  • For live-cell imaging, proceed directly to the SPAAC reaction.

  • For fixed-cell imaging, fix the cells with 4% PFA in PBS for 15 minutes at room temperature, followed by three washes with PBS.

• SPAAC Reaction:

  • Prepare a solution of the DBCO-functionalized fluorescent dye containing Ethynylbenzene-¹³C₂ in PBS or cell culture medium (without serum) at a final concentration of 10-50 µM.

  • Add the dye solution to the cells and incubate for 30-60 minutes at 37°C for live cells or at room temperature for fixed cells.

• Washing:

  • Remove the dye solution and wash the cells three times with PBS to remove any unbound probe.

• Imaging and Analysis:

  • Image the cells using a fluorescence microscope with the appropriate filter set.

  • For quantitative analysis, lyse the cells, digest the proteins, and analyze the glycopeptides by LC-MS/MS to identify and quantify the ¹³C₂-labeled species.

Quantitative Data Summary:

Parameter	Recommended Range	Rationale
Azido-Sugar Concentration	25 - 50 µM	Balances labeling efficiency with potential cellular toxicity.
Metabolic Labeling Time	24 - 72 hours	Allows for sufficient incorporation into glycans.
DBCO-Probe Concentration	10 - 50 µM	Ensures efficient labeling of available azides.
SPAAC Reaction Time	30 - 60 minutes	Typically sufficient for cell surface labeling.

Analytical Considerations

The primary advantage of using Ethynylbenzene-¹³C₂ is the ability to perform robust quantitative analysis.

Mass Spectrometry

High-resolution mass spectrometry is essential for resolving the isotopic peaks of the labeled and unlabeled biomolecules.[11] The +2 Da mass shift provided by the two ¹³C atoms is easily detectable. In quantitative proteomics experiments, the relative abundance of the ¹³C₂-labeled and the corresponding unlabeled (¹²C₂) peptides can be used to determine the relative abundance of the protein in different samples.[3]

NMR Spectroscopy

¹³C NMR spectroscopy can provide detailed structural information about the labeled biomolecule.[28][29][30] The chemical shifts of the two ¹³C atoms in the ethynyl group are sensitive to their local chemical environment, which can provide insights into the conformation and interactions of the labeled molecule.[31] While less sensitive than mass spectrometry, NMR is a powerful tool for structural elucidation.[5]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency (CuAAC)	Inactive catalyst	Use freshly prepared sodium ascorbate. Ensure the copper source is not degraded.
Inaccessible alkyne/azide	Denature the protein (if possible) or use a longer linker.
Insufficient reagent concentration	Increase the concentration of the limiting reagent or the reaction time.
Cellular Toxicity (SPAAC)	High concentration of DBCO probe	Perform a dose-response curve to determine the optimal non-toxic concentration.
Contaminants in the probe	Purify the DBCO probe before use.
High Background Signal	Non-specific binding of the probe	Include additional washing steps. Add a blocking agent (e.g., BSA) to the reaction buffer.
Difficulty in Detecting ¹³C₂-labeled Peptides	Low abundance of the target protein	Enrich for the protein of interest before MS analysis.
Ion suppression in MS	Optimize the chromatography to separate the labeled peptide from interfering species.

Conclusion

Ethynylbenzene-¹³C₂ is a powerful and versatile tool for researchers in chemical biology and drug discovery. By combining the precision of stable isotope labeling with the efficiency and specificity of click chemistry, this reagent enables robust and quantitative analysis of biomolecules in complex biological systems. The detailed protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of Ethynylbenzene-¹³C₂ in a wide range of bioconjugation applications, ultimately facilitating a deeper understanding of molecular processes and accelerating the development of new therapeutics.

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Ethynylbenzene-13C2 as a probe in nuclear magnetic resonance (NMR) spectroscopy

Introduction & Mechanistic Causality

Ethynylbenzene-13C2 (Phenylacetylene-13C2, CAS: 263012-32-4) is a highly specialized isotopic probe utilized in nuclear magnetic resonance (NMR) spectroscopy. By selectively enriching the two alkyne carbons with Carbon-13, this molecule serves as an exceptionally sensitive reporter for monitoring chemical kinetics, metal-ligand coordination, and cycloaddition reactions (such as Click Chemistry) in real-time.

The Causality Behind the Probe Design

The power of Ethynylbenzene-13C2 lies in two fundamental principles of NMR physics:

• Bypassing Natural Abundance Background : The natural abundance of 13C is approximately 1.1%. The statistical probability of finding two adjacent 13C atoms in an unlabeled background matrix (solvents, biological macromolecules, or catalysts) is roughly 0.0121%. By introducing a 100% doubly-labeled probe, the resulting spectrum features a highly specific 13C−13C doublet. Background signals will strictly appear as singlets, rendering the probe's signal interference-free even in complex drug-development matrices.

• Hybridization-Dependent Spin-Spin Coupling : The one-bond carbon-carbon coupling constant ( 1JCC​ ) is directly proportional to the s-character of the hybridized orbitals[1]. For the sp-sp hybridized carbons of the free alkyne, the 1JCC​ is exceptionally large (typically 170–175 Hz). When the alkyne undergoes a reaction—such as a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)—the hybridization shifts to sp2-sp2, causing the 1JCC​ to drop precipitously to ~60–65 Hz.

The sp-hybridized carbons of alkynes also resonate in a distinct chemical shift window (70–100 ppm), safely isolated from crowded aliphatic (10–50 ppm) and aromatic (110–150 ppm) regions[2].

Quantitative Data Presentation

The following table summarizes the self-validating NMR parameters of Ethynylbenzene-13C2 across different reaction states. The dual-parameter shift (both δ and J ) provides absolute certainty of molecular transformation[3].

Molecular State	Hybridization	C1 (Internal) Shift (ppm)	C2 (Terminal) Shift (ppm)	1JCC​ Coupling (Hz)
Free Ethynylbenzene-13C2	sp-sp	~83.3	~77.1	~175
Cu(I)-Acetylide Intermediate	sp-sp (Metalated)	~90.0 - 100.0	~60.0 - 70.0	~150 - 160
1,4-Disubstituted Triazole	sp2-sp2	~145.0	~120.0	~60 - 65

Experimental Protocols: A Self-Validating System

A protocol is self-validating if the analytical readout inherently confirms the success of the step without requiring orthogonal assays (like Mass Spectrometry). The protocols below utilize the orthogonal shift in both chemical shift and coupling constant to guarantee reaction fidelity.

Protocol 1: Real-Time NMR Kinetic Profiling of CuAAC

Objective : Monitor the kinetics of a click-chemistry bioconjugation using Ethynylbenzene-13C2.

Step 1: Sample Preparation

• Action : Dissolve 0.1 mmol of Ethynylbenzene-13C2 and 0.1 mmol of the target azide in 0.6 mL of CD 3​ CN. Transfer to a standard 5 mm NMR tube.

• Causality : CD 3​ CN is selected over CDCl 3​ because acetonitrile acts as a stabilizing ligand for the Cu(I) oxidation state, preventing premature disproportionation into Cu(0) and Cu(II) during the kinetic run.

Step 2: Baseline Acquisition

• Action : Acquire a 1D 13C{1H} spectrum using a 30° pulse angle and a relaxation delay (D1) of ≥ 2 seconds.

• Causality : Alkyne and quaternary carbons lack directly attached protons (excluding the terminal C-H), depriving them of efficient dipole-dipole relaxation. A long D1 ensures the longitudinal magnetization (T1) fully recovers, allowing for accurate quantitative integration of the baseline 175 Hz doublet.

Step 3: Catalyst Injection and Mixing

• Action : Inject 5 mol% of Cu(MeCN) 4​ PF 6​ and 5 mol% of TBTA ligand directly into the NMR tube. Invert rapidly to mix.

• Causality : TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) accelerates the reaction and sterically shields the Cu(I) center from oxidation by trace O 2​ , ensuring a steady, measurable kinetic rate on the NMR time-scale.

Step 4: Real-Time Arrayed Acquisition

• Action : Initiate a pseudo-2D NMR experiment, acquiring arrayed 1D 13C spectra every 2 minutes for 2 hours.

• Causality : Continuous pulsing captures the transient formation of the Cu-acetylide intermediate (noted by a downfield shift of C1 and an upfield shift of C2).

Step 5: Self-Validating Readout

• Action : Confirm reaction completion by the total conversion of the 175 Hz doublet (70-90 ppm) into a 65 Hz doublet (120-145 ppm).

• Causality : This massive reduction in 1JCC​ strictly dictates that the carbons have rehybridized to sp2-sp2[1]. It is physically impossible for this specific coupling change to represent anything other than the successful formation of the triazole ring.

Visualizations

Workflow for real-time 13C NMR monitoring using Ethynylbenzene-13C2.

Mechanistic pathway of CuAAC monitored via 13C-13C coupling changes.

References

• Title : Alkynes | OpenOChem Learn Source : OpenOChem URL :[Link]

• Title : NMR Coupling Constants Source : Chemical Instrumentation Facility, Iowa State University URL :[Link]

• Title : Coupling Constants For 1H and 13C NMR Source : Scribd (Physical Chemistry) URL :[Link]

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Step-by-step guide for Sonogashira coupling reactions using Ethynylbenzene-13C2

An Application Note and Protocol Guide for the Synthesis of 13C2​ -Labeled Arylalkynes

Executive Summary

The Sonogashira cross-coupling reaction is a cornerstone methodology in modern organic synthesis, enabling the robust formation of sp2

sp carbon-carbon bonds between aryl or vinyl halides and terminal alkynes[1]. In drug development and pharmacokinetic (PK) profiling, the incorporation of stable isotopes such as 13C is critical for tracing metabolic pathways, conducting quantitative LC-MS/MS analyses, and elucidating complex structural motifs via NMR spectroscopy.

This technical guide details a highly optimized, step-by-step protocol for the Sonogashira coupling of aryl halides with Ethynylbenzene- 13C2​ (phenylacetylene- 13C2​ ). By utilizing a dual palladium/copper catalytic system, this protocol ensures high yielding, regioselective alkyne insertion while minimizing the isotopic dilution and side-product formation that can compromise expensive labeled reagents.

Mechanistic Rationale & Experimental Causality

To achieve self-validating and reproducible results, it is imperative to understand the causality behind the reagent selection and the underlying catalytic cycles[2].

• The Labeled Substrate (Ethynylbenzene- 13C2​ ): The use of a 13C2​ -labeled terminal alkyne introduces a distinct +2 Da mass shift in mass spectrometry and provides strongly enhanced, coupled 13C -NMR signals. Because this reagent is high-cost, the reaction conditions must suppress the Glaser homocoupling side-reaction.

• Palladium Precatalyst ( Pd(PPh3​)2​Cl2​ ): While Pd(PPh3​)4​ is a common choice, Pd(PPh3​)2​Cl2​ is utilized in this protocol due to its superior bench stability and solubility. The Pd(II) species is reduced in situ by the amine base or the alkyne to generate the active 14-electron Pd(0) catalyst[3].

• Copper Co-Catalyst ( CuI ): Copper(I) iodide reacts with the terminal alkyne in the presence of a base to form a highly nucleophilic copper acetylide intermediate. This drastically accelerates the transmetalation step, transferring the labeled alkyne to the palladium center[2].

• Solvent & Base System ( THF/Et3​N ): Triethylamine ( Et3​N ) serves a dual purpose: it acts as a base to deprotonate the terminal alkyne (facilitating Cu-acetylide formation) and neutralizes the stoichiometric hydrogen halide byproduct[1]. Tetrahydrofuran (THF) is used as a co-solvent to maintain the solubility of the growing organic intermediates.

Mechanistic cycle of the Pd/Cu co-catalyzed Sonogashira coupling.

Quantitative Optimization Data

The following table summarizes the optimization parameters for the cross-coupling of a standard aryl iodide with ethynylbenzene. These parameters demonstrate the necessity of the co-catalyst and elevated temperatures for optimal conversion[4].

Entry	Catalyst (mol %)	Co-Catalyst (mol %)	Solvent / Base System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	Pd(PPh3​)2​Cl2​ (5%)	CuI (5%)	THF / Et3​N (3:1)	25 (RT)	24	< 30%	Sluggish oxidative addition at RT.
2	Pd(PPh3​)2​Cl2​ (5%)	CuI (5%)	THF / Et3​N (3:1)	60	4	> 90%	Optimal conversion; minimal side products.
3	Pd(PPh3​)4​ (5%)	CuI (5%)	Et3​N (Neat)	80	2	85%	Good yield, but higher risk of homocoupling.
4	Pd(PPh3​)2​Cl2​ (5%)	None	THF / Et3​N (3:1)	60	24	< 10%	Cu-free conditions require specialized ligands.

Step-by-Step Experimental Protocol

Safety & Precautions: Pd(PPh3​)2​Cl2​ and CuI are sensitive to prolonged atmospheric exposure. Triethylamine is volatile and corrosive. Perform all operations inside a certified fume hood using standard Schlenk techniques to maintain an inert atmosphere[5].

Phase 1: Preparation and Degassing

• Equipment Setup: Oven-dry a 25 mL Schlenk flask equipped with a magnetic stir bar. Cool under a continuous stream of ultra-high purity Argon.

• Reagent Loading: To the flask, add the aryl halide (1.0 mmol, 1.0 equiv.), Pd(PPh3​)2​Cl2​ (0.05 mmol, 5 mol%), and CuI (0.05 mmol, 5 mol%)[5].

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask via a vacuum manifold and backfill with Argon. Repeat this cycle three times to ensure the complete removal of oxygen. Causality: Oxygen rapidly oxidizes the copper acetylide intermediate, leading to Glaser homocoupling (1,4-diphenylbutadiyne- 13C4​ ), which consumes the expensive labeled alkyne[6].

Phase 2: Reaction Initiation

• Solvent Addition: Inject anhydrous THF (3.0 mL) and anhydrous, degassed Et3​N (1.0 mL) through the septum using a chemically resistant syringe[4]. Stir the mixture at room temperature for 5 minutes to dissolve the precatalysts. The solution will typically turn a pale yellow/orange color.

• Isotope Addition: Slowly add Ethynylbenzene- 13C2​ (1.2 mmol, 1.2 equiv.) dropwise via a micro-syringe over 2 minutes.

• Heating: Transfer the Schlenk flask to a pre-heated oil bath or heating block set to 60 °C. Stir vigorously for 4 to 6 hours.

Phase 3: Workup and Self-Validation

• Reaction Monitoring (Self-Validation): Monitor the reaction via TLC or LC-MS. Validation Check: In LC-MS, look for the disappearance of the aryl halide mass and the appearance of the product mass, which will be exactly +2 Da heavier than the unlabeled standard equivalent.

• Quenching: Once the starting material is consumed, cool the reaction to room temperature. Quench the reaction by adding 10 mL of a saturated aqueous NH4​Cl solution. Causality: NH4​Cl complexes with the copper salts, pulling them into the aqueous layer and preventing them from streaking during chromatography[5].

• Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na2​SO4​ .

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the 13C2​ -labeled arylalkyne.

Step-by-step experimental workflow for the Sonogashira protocol.

Troubleshooting & Analytical Insights

• Presence of Homocoupling Product: If LC-MS reveals a significant peak corresponding to the dimerized alkyne, the reaction system was compromised by oxygen[6]. Ensure the THF and Et3​N are strictly degassed (e.g., via freeze-pump-thaw cycles) prior to use.

• Incomplete Conversion: If the aryl halide remains unconsumed after 6 hours, the oxidative addition step may be hindered. Consider switching to a more electron-rich ligand environment (e.g., Pd(dppf)Cl2​ ) or increasing the reaction temperature to 80 °C[2].

• NMR Verification: The success of the isotopic labeling can be immediately verified by 13C -NMR. The two alkyne carbons will appear as a pair of massive doublets (due to JC-C​ coupling between the adjacent 13C atoms) typically located between 80-95 ppm, completely dwarfing the natural abundance signals of the aromatic rings.

References

• Chemistry LibreTexts. "Sonogashira Coupling." LibreTexts. Available at:[Link]

• Wikipedia Contributors. "Sonogashira coupling." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Scribd. "Experimental Procedure - Sonogashira Coupling." Scribd Chemistry Documents. Available at:[Link]

• Lopp, M., et al. "Sonogashira cross-coupling of 3-bromo-1,2-diones: 1,2-diketones with terminal alkynes." KBFI. Available at:[Link]

• ACS Publications. "Process Development of a Sonogashira Cross-Coupling Reaction as the Key Step of Tirasemtiv Synthesis Using Design of Experiments." Organic Process Research & Development. Available at:[Link]

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Application Note: Ethynylbenzene-¹³C₂ as a Dual-Modality Probe for Correlative In Vivo Imaging

Abstract

The convergence of chemistry and biology has paved the way for sophisticated molecular probes capable of elucidating complex biological processes in their native environments.[1] Ethynylbenzene-¹³C₂ emerges as a powerful, dual-modality chemical reporter designed for advanced in vivo imaging. This molecule uniquely integrates a terminal alkyne group, which serves as a bioorthogonal Raman tag, with two ¹³C isotopes in its ethynyl moiety, enabling metabolic tracking via hyperpolarized Magnetic Resonance Imaging (MRI). This application note provides a comprehensive scientific framework and detailed protocols for utilizing Ethynylbenzene-¹³C₂ in preclinical research. We will explore the fundamental principles of Alkyne-Tag Raman Imaging (ATRI) and hyperpolarized ¹³C MRI, discuss critical considerations for in vivo studies including probe administration and biocompatibility, and provide step-by-step workflows for both imaging modalities. The goal is to empower researchers, scientists, and drug development professionals to leverage this innovative probe for high-resolution anatomical localization and real-time metabolic functional analysis within a single experimental paradigm.

Scientific Principles: A Tale of Two Tags

The power of Ethynylbenzene-¹³C₂ lies in its bifunctional design, which allows it to be detected by two orthogonal and highly complementary imaging technologies.

1.1 The Ethynyl Group: A Silent Reporter for Raman Spectroscopy

Raman spectroscopy is a non-invasive optical technique that provides chemical fingerprints of a sample by detecting the inelastic scattering of light from vibrating molecules.[2][3] However, the endogenous Raman signals from biomolecules like proteins, lipids, and nucleic acids create a complex and crowded spectral landscape, making it difficult to identify an exogenous probe. The ethynyl (alkyne) group (-C≡C-) of Ethynylbenzene-¹³C₂ brilliantly circumvents this issue. Its stretching vibration produces a strong, sharp Raman peak in the so-called "cellular silent region" (approx. 1800-2800 cm⁻¹), a spectral window that is largely free from interference by native biological molecules.[4][5] This strategy, known as Alkyne-Tag Raman Imaging (ATRI), allows for the high-contrast visualization of the probe's distribution.[4][5]

Furthermore, the conjugation of the alkyne to an aromatic benzene ring significantly enhances the Raman signal intensity, making it an excellent tag for imaging.[6][7] For in vivo applications, which demand high speed and sensitivity, Stimulated Raman Scattering (SRS) microscopy is the preferred readout method. SRS provides a substantial signal enhancement over spontaneous Raman, enabling real-time imaging of the probe's localization in live tissues.[8][9]

1.2 The ¹³C₂ Label: A Hyperpolarized Tracer for Metabolic MRI

Magnetic Resonance Imaging (MRI) is a premier clinical imaging modality, but its low sensitivity to the naturally scarce ¹³C isotope (1.1% abundance) has historically limited its use for metabolic studies.[10] The advent of dissolution Dynamic Nuclear Polarization (d-DNP) has revolutionized this field. The d-DNP process, known as hyperpolarization, can increase the MRI signal from ¹³C-labeled molecules by more than 10,000-fold.[10][11]

This massive signal boost enables the non-invasive, real-time tracking of ¹³C-labeled metabolic tracers in vivo.[12][13] After intravenous injection, the hyperpolarized Ethynylbenzene-¹³C₂ probe can be imaged, and importantly, if it is metabolized, its downstream products can also be detected and mapped, providing a dynamic view of specific metabolic pathways.[14] This technique offers unparalleled insight into tissue function, metabolism, and physiology, with significant applications in oncology and cardiovascular disease.[10][13]

1.3 The Dual-Modality Advantage

The integration of both tags onto a single molecule enables a powerful correlative imaging workflow. High-resolution SRS microscopy can pinpoint the precise subcellular or micro-anatomical location of Ethynylbenzene-¹³C₂, while hyperpolarized ¹³C MRI can simultaneously report on its metabolic fate and the physiological state of the surrounding tissue. This dual-readout capability allows researchers to link anatomical distribution with metabolic function, providing a more complete picture of the biological system under investigation.

Preclinical In Vivo Considerations

Successful in vivo imaging studies require careful planning regarding probe delivery and safety. All animal procedures must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC).[15]

2.1 Biocompatibility and Toxicity Assessment

Before extensive in vivo use, the biocompatibility and potential toxicity of Ethynylbenzene-¹³C₂ must be evaluated. While specific toxicity data for this compound are not widely available, its components warrant consideration. Benzene and its derivatives are known to be metabolized primarily in the liver and can exert haematotoxic, carcinogenic, and myelotoxic effects, often associated with the formation of free radicals.[16] A related compound, ethylbenzene, showed a No-Observed-Adverse-Effect Level (NOAEL) of 75 mg/kg bodyweight/day in a 13-week rat study, with liver and kidney-related effects at higher doses.[17]

Therefore, it is imperative to conduct preliminary studies to establish a safe and effective dose for Ethynylbenzene-¹³C₂. A typical toxicity evaluation involves:

• In Vitro Cytotoxicity: Assessing cell viability in relevant cell lines (e.g., human keratinocytes, fibroblasts) exposed to the probe.[18]

• In Vivo Acute Toxicity: Administering a range of doses to a small cohort of animals and monitoring for adverse effects, changes in body weight, and signs of distress over a period of up to 28 days.[19]

• Histopathology: Examining major organs (liver, kidney, spleen, lungs, heart) for any pathological changes post-study.[20]

2.2 Probe Administration in Animal Models

The route and formulation of the administered probe are critical for achieving desired biodistribution and ensuring animal welfare.

• Vehicle Selection: The probe must be dissolved in a sterile, biocompatible vehicle. The ideal vehicle should be isotonic with a physiological pH (~7.4).[21] Common vehicles include sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS). If solubility is an issue, biocompatible co-solvents like DMSO or ethanol may be used at low, non-toxic concentrations, but their use must be scientifically justified in the IACUC protocol.[22]

• Route of Administration: For systemic delivery and tracking biodistribution, intravenous (IV) injection via the tail vein is most common in rodents.[22] This route provides rapid entry into circulation. Intraperitoneal (IP) injection is another option, though absorption into the bloodstream is slower.[21]

• Dose and Volume: The injection volume must be appropriate for the size of the animal to avoid adverse effects. The tables below provide general guidelines.[15][21]

Table 1: Recommended Maximum Injection Volumes for Rodents

Route	Mouse (25 g)	Rat (250 g)
Intravenous (IV) - Bolus	0.125 mL (5 mL/kg)	1.25 mL (5 mL/kg)
Intraperitoneal (IP)	0.25 mL (10 mL/kg)	2.5 mL (10 mL/kg)
Subcutaneous (SC)	0.25 mL (10 mL/kg)	2.5 mL (10 mL/kg)

Data compiled from institutional animal care and use guidelines.[21][22]

Protocol: In Vivo Alkyne-Tag Raman Imaging (ATRI) with SRS

This protocol details the visualization of Ethynylbenzene-¹³C₂ distribution in a live mouse model using Stimulated Raman Scattering (SRS) microscopy.

3.1 Workflow for In Vivo SRS Imaging

Caption: Workflow for in vivo hyperpolarized ¹³C MRI.

4.2 Materials and Equipment

• Probe: Ethynylbenzene-¹³C₂

• Polarization Additives: A stable radical (e.g., trityl OX063) and a glassing agent (e.g., glycerol, DMSO).

• Hyperpolarizer: A dissolution Dynamic Nuclear Polarization (d-DNP) system (e.g., SPINlab or HyperSense).

• MRI System: A preclinical or clinical MRI scanner (e.g., 3T or 7T) equipped with a dual-tuned ¹H/¹³C radiofrequency coil. [23]* Animal Model, Anesthesia, and Support: As described in the SRS protocol.

• Injection System: Catheter line for rapid injection of the hyperpolarized probe.

4.3 Step-by-Step Protocol

• Sample Preparation for Polarization:

  • Prepare a concentrated stock solution of Ethynylbenzene-¹³C₂ containing the appropriate concentration of a free radical (e.g., 15 mM trityl radical). [12] * Load a small aliquot (typically 10-50 µL) of this mixture into a sample cup.

  • Insert the sample into the hyperpolarizer.

• Hyperpolarization and Dissolution:

  • Initiate the automated cooling and polarization process in the d-DNP system. This involves cooling the sample to ~1 K in a high magnetic field and irradiating it with microwaves. This process can take 1-3 hours.

  • Once polarization reaches a plateau, trigger the rapid dissolution process. A superheated, pressurized solvent (e.g., sterile water with buffer) is injected, melting and flushing the hyperpolarized sample out of the polarizer in seconds.

  • The final solution must be rapidly checked for pH, temperature, and concentration to ensure it is suitable for injection.

• Animal Preparation and Probe Injection:

  • While the sample is polarizing, anesthetize the animal and position it within the MRI scanner's ¹³C coil. Ensure a pre-placed tail vein catheter is secure.

  • Acquire anatomical ¹H reference images for localization.

  • Within seconds of the hyperpolarized probe exiting the polarizer, manually inject the solution (e.g., 0.2 mL/s) through the catheter. [24]The timing is critical, as the hyperpolarized signal decays rapidly (T₁ relaxation time is typically < 60 seconds).

• Dynamic ¹³C MRSI Acquisition:

  • Immediately following the start of injection, begin a fast ¹³C metabolic imaging sequence, such as 3D echo-planar spectroscopic imaging (EPSI) or spiral CSI. [14][24] * Acquire data dynamically over 60-90 seconds with a temporal resolution of 2-5 seconds to capture the arrival of the probe and the appearance of any metabolic products. [13]

• Data Reconstruction and Analysis:

  • Process the raw data to generate a series of metabolic maps for each time point.

  • Identify the spectral peaks corresponding to the parent Ethynylbenzene-¹³C₂ probe and any potential ¹³C-labeled metabolites.

  • Analyze the signal intensity of each metabolite over time in specific regions of interest (e.g., tumor vs. healthy tissue) to calculate metabolic conversion rates.

Data Interpretation and Comparative Analysis

Ethynylbenzene-¹³C₂ provides two distinct but synergistic datasets.

• SRS Imaging Data: Provides high-spatial-resolution (sub-micron) maps of the probe's distribution. This is ideal for answering questions about tissue penetration, cellular uptake, and localization within specific microenvironments (e.g., association with blood vessels, accumulation in necrotic vs. proliferative tumor regions).

• Hyperpolarized MRI Data: Provides lower-spatial-resolution (millimeter) but highly sensitive metabolic information. This answers questions about the functional state of the tissue: Is the probe metabolized? If so, how quickly and into what products? This can reveal areas of high metabolic activity, such as in aggressive tumors. [14] Table 2: Comparison of Imaging Modalities for Ethynylbenzene-¹³C₂

Feature	SRS Microscopy (Alkyne Tag)	Hyperpolarized ¹³C MRI (¹³C₂ Tag)
Principle	Vibrational Spectroscopy	Nuclear Magnetic Resonance
Information	Probe Localization & Concentration	Probe Metabolism & Tissue Function
Spatial Resolution	High (< 1 µm)	Moderate (~1-5 mm)
Temporal Resolution	Milliseconds to seconds per frame	Seconds per dynamic scan (2-5 s)
Sensitivity	High (µM to mM range) [4]	Very High (mM probe yields detectable signal)
Penetration Depth	Low (~100-500 µm)	Unlimited (Whole body imaging)
Key Advantage	Subcellular resolution	Real-time metabolic mapping
Key Limitation	Limited imaging depth	Rapid signal decay, complex hardware

Conclusion

Ethynylbenzene-¹³C₂ stands out as a sophisticated chemical tool for multifaceted in vivo imaging. By providing both high-resolution anatomical context through SRS microscopy and real-time functional data via hyperpolarized MRI, it enables a deeper understanding of biological processes than either modality could achieve alone. The protocols and principles outlined in this note serve as a guide for researchers to harness the full potential of this dual-modality probe, paving the way for new insights in drug discovery, cancer biology, and metabolic research. [26]

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• 24. In Vivo Application of Sub-Second Spiral Chemical Shift Imaging (CSI) to Hyperpolarized 13C Metabolic Imaging: Comparison with Phase-Encoded CSI - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ethynylbenzene-13C2 in Advanced Drug Discovery Workflows

Introduction

Ethynylbenzene-13C2 (CAS: 263012-32-4), commonly referred to as phenylacetylene-13C2, is a stable, isotopically labeled terminal alkyne with the molecular formula 13C2C6H6 [4]. Existing as a colorless, viscous liquid at room temperature [1], it serves as a highly versatile bioorthogonal probe and internal standard in modern drug discovery. The strategic placement of two 13C atoms provides a robust +2.0067 Da mass shift, which is critical for distinguishing endogenous molecules from synthetic tracers in complex biological matrices without altering the compound's physicochemical properties.

Mechanistic Rationale: The Superiority of 13C2 Labeling

In pharmacokinetics and target identification, isotopic labeling is essential for mass spectrometry (MS) and nuclear magnetic resonance (NMR) applications. While deuterium (2H) is frequently used due to its historical prevalence, it suffers from a fatal flaw in aqueous biological systems: Hydrogen-Deuterium (H/D) exchange . Protons attached to heteroatoms or acidic carbons can spontaneously exchange with the aqueous solvent, leading to signal degradation, isotopic scrambling, and inaccurate quantification.

Ethynylbenzene-13C2 circumvents this vulnerability by embedding the heavy isotopes directly into the carbon skeleton. This ensures absolute chemical and metabolic stability during Absorption, Distribution, Metabolism, and Excretion (ADME) profiling. Furthermore, the terminal alkyne moiety is biologically inert but highly reactive under Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) conditions, enabling precise, bioorthogonal target identification [3].

Table 1: Quantitative Comparison of Isotopic Labeling Strategies in ADME Workflows

Labeling Strategy	Mass Shift (Da)	Metabolic Stability	H/D Exchange Risk	Primary Application
Unlabeled (12C)	0	Baseline	N/A	In vitro primary screening
Deuterated (D5)	+5.031	Moderate	High (in protic solvents)	Short-term PK studies
13C2-Labeled	+2.006	Excellent	Zero	Long-term in vivo ADME, LC-MS/MS[2]
15N / 13C Combo	> +3.000	Excellent	Zero	Complex proteomics & NMR

Application 1: CuAAC-Mediated Target Identification

The bioorthogonal nature of the ethynyl group allows Ethynylbenzene-13C2 to act as a reactive probe for azide-tagged pharmacophores. By utilizing CuAAC "click chemistry", researchers can covalently link the 13C2-probe to a target protein, facilitating downstream LC-MS/MS sequencing and binding site elucidation.

CuAAC workflow using Ethynylbenzene-13C2 for target identification.

Protocol 1: Step-by-Step CuAAC Conjugation

Causality Note: Copper(I) is highly unstable and rapidly oxidizes to Copper(II) in aqueous solutions. We utilize Sodium Ascorbate as a continuous reducing agent to maintain the active Cu(I) state. THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) is included to chelate Cu(I), accelerating the reaction while protecting the biomolecule from reactive oxygen species (ROS) degradation.

• Preparation: Dissolve the azide-tagged protein target (10 µM final concentration) in 50 mM HEPES buffer (pH 7.4).

• Probe Addition: Add Ethynylbenzene-13C2 to a final concentration of 100 µM (10x molar excess).

• Catalyst Complex: In a separate microcentrifuge tube, pre-mix CuSO4 (1 mM) and THPTA ligand (5 mM). Incubate for 5 minutes at room temperature to allow the chelate to form.

• Reduction: Add Sodium Ascorbate (10 mM) to the catalyst complex. The solution will briefly turn brown and then clear, indicating the successful reduction to Cu(I).

• Reaction: Add the active catalyst complex to the protein/probe mixture. Incubate at 25°C for 1 hour with gentle agitation.

• Self-Validation Step: Quench the reaction with 5 mM EDTA to strip the copper. Analyze an aliquot via intact protein LC-MS. Successful conjugation is validated by the appearance of a new protein peak exhibiting a precise +104.12 Da mass addition (the mass of the 13C2-triazole adduct minus the displaced protons), confirming specific covalent modification.

Application 2: Isotope Dilution LC-MS/MS for Pharmacokinetics

In quantitative bioanalysis, matrix effects (ion suppression or enhancement) can severely skew LC-MS/MS results. Using Ethynylbenzene-13C2 as an Internal Standard (IS) normalizes these fluctuations because the 13C2-labeled compound co-elutes exactly with the unlabeled analyte and experiences identical ionization conditions [2].

Isotope dilution mass spectrometry workflow utilizing Ethynylbenzene-13C2.

Protocol 2: Plasma Sample Preparation and LC-MS/MS Normalization

Causality Note: Protein precipitation with cold acetonitrile is chosen to instantly denature plasma enzymes, halting any ex vivo metabolism of the analyte. The IS must be spiked before extraction to account for any volumetric losses or extraction inefficiencies during sample handling.

• IS Spiking: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 10 µL of Ethynylbenzene-13C2 working solution (500 ng/mL in methanol). Vortex for 10 seconds.

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid to disrupt protein-drug binding) to the sample.

• Extraction: Vortex vigorously for 2 minutes to ensure complete protein denaturation and analyte extraction into the organic phase.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Transfer 100 µL of the clear supernatant to an LC-MS autosampler vial.

• Self-Validation Step: Inject the sample into the LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. Monitor the M+0 transition for the analyte and the M+2 transition for the Ethynylbenzene-13C2 IS. Calculate the Area Ratio (Analyte/IS). The assay is validated if the calibration curve generated from these ratios demonstrates an and Quality Control (QC) samples fall within of their nominal concentrations.

References

• Phenylacetylene - Wikipedia Source: Wikipedia URL
• US20110282587A1 - Computer readable storage mediums, methods and systems for normalizing chemical profiles in biological or medical samples detected by mass spectrometry Source: Google Patents URL
• "Click" Reactions of Benzyl Azide and Phenylacetylene with Cu-MONPs or CuSO4 Source: ResearchGate URL
• Biochemical Search Results - Ethynylbenzene-13C2 Source: United States Biological URL

Technical Notes & Optimization

How to improve the efficiency of Ethynylbenzene-13C2 incorporation in cells

Welcome to the Bioorthogonal Probes & Imaging Technical Support Center . This guide is engineered for researchers, application scientists, and drug development professionals working with Ethynylbenzene-¹³C₂ (also known as ¹³C₂-phenylacetylene).

Ethynylbenzene-¹³C₂ is a powerful bioorthogonal handle. The alkyne moiety serves dual purposes: it acts as a highly specific Raman probe in the biological "silent region" (1800–2800 cm⁻¹)[1], and it functions as a reactive handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[2]. By utilizing the ¹³C₂ isotope, researchers can achieve a distinct red-shift in the Raman vibrational frequency, enabling multiplexed Stimulated Raman Scattering (SRS) imaging alongside standard ¹²C-alkynes[3].

Below, you will find our comprehensive troubleshooting matrix, quantitative optimization data, and a self-validating experimental protocol designed to maximize cellular incorporation and detection efficiency.

Phase 1: Experimental Architecture & Workflow

Workflow for Ethynylbenzene-13C2 cellular incorporation and bioorthogonal detection.

Phase 2: Troubleshooting Guide & FAQs

Q1: Why is the cellular uptake of my Ethynylbenzene-¹³C₂ conjugated probe so low, resulting in weak downstream signals? The Causality: Phenylacetylene derivatives are inherently hydrophobic. If your stock is prepared in purely aqueous buffers, the probe will aggregate and fail to cross the lipid bilayer. Conversely, using excessive organic solvent (like DMSO) to force solubility induces membrane toxicity and alters endogenous metabolic pathways, leading to artifactual data[4]. The Solution: Maintain the final DMSO concentration at ≤ 0.1% (v/v) in the culture medium. If your specific Ethynylbenzene-¹³C₂ conjugate (e.g., a tagged fatty acid) remains insoluble, pre-complex the probe with a carrier protein such as fatty acid-free Bovine Serum Albumin (BSA) at a 3:1 molar ratio before introducing it to the cells.

Q2: How can I differentiate the ¹³C₂-labeled probe from endogenous cellular signals or ¹²C-alkynes in Raman imaging? The Causality: The standard alkyne stretch (C≡C) typically appears around 2120 cm⁻¹. According to Hooke's Law, increasing the reduced mass of the vibrating atoms lowers the vibrational frequency. Isotope editing with ¹³C₂ shifts this peak deeper into the silent region[3]. The Solution: Tune your Stimulated Raman Scattering (SRS) pump and Stokes lasers to target the specific red-shifted frequency of the ¹³C₂-alkyne, which typically emerges around 2050 cm⁻¹. This allows for perfect multiplexing without spectral overlap.

Q3: My post-fixation CuAAC click labeling yields high background noise and weak specific fluorescence. How do I optimize the reaction? The Causality: The active catalyst in CuAAC is Copper(I). However, Cu(I) is highly unstable in oxygenated aqueous environments. It rapidly disproportionates or oxidizes to Cu(II), generating reactive oxygen species (ROS) that degrade the azide-fluorophore and destroy cellular ultrastructures. Furthermore, unbound Cu(I) binds non-specifically to histidine and cysteine residues in cellular proteins, trapping the fluorophore and causing high background[2]. The Solution: You must use a water-soluble accelerating ligand like THPTA. THPTA coordinates the Cu(I) ion, shielding it from oxidation and preventing non-specific protein binding. Always maintain a precise molar ratio of CuSO₄ : THPTA : Sodium Ascorbate (optimally 1:5:10).

Phase 3: Quantitative Optimization Parameters

To ensure reproducibility, adhere to the following empirically validated parameters for incorporation and detection.

Parameter	Sub-optimal Range	Optimal Range	Mechanistic Rationale
DMSO Concentration	> 0.5% (v/v)	≤ 0.1% (v/v)	Prevents solvent-induced cytotoxicity and metabolic perturbation.
Incubation Time	< 30 mins	1 - 4 hours	Allows sufficient time for intracellular accumulation and target engagement.
CuSO₄ : THPTA Ratio	1:1	1:5	Excess ligand fully coordinates Cu(I), preventing ROS generation and degradation.
Sodium Ascorbate	< 1 mM	5 - 10 mM	Ensures complete reduction of Cu(II) to active Cu(I) in oxygenated buffers.
SRS Raman Shift	~2120 cm⁻¹ (¹²C)	~2050 cm⁻¹ (¹³C₂)	Isotopic mass increase lowers the vibrational frequency, enabling multiplexing.

Phase 4: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. It includes a mandatory negative control to ensure that any observed fluorescence or Raman signal is strictly dependent on the bioorthogonal incorporation of the Ethynylbenzene-¹³C₂ probe.

Step 1: Cell Preparation and Metabolic Labeling

• Seed your target cells (e.g., HeLa or primary cells) on glass-bottom imaging dishes. Culture until 70-80% confluent.

• Prepare the Probe: Dissolve Ethynylbenzene-¹³C₂ in anhydrous DMSO to create a 10 mM stock.

• Dosing: Dilute the stock into pre-warmed culture medium to a final concentration of 20 µM.

  • Self-Validation Control: Prepare a parallel dish with medium containing an equivalent volume of DMSO (0.2% v/v) but no Ethynylbenzene-¹³C₂ probe.

• Incubate both dishes for 2 hours at 37°C, 5% CO₂.

Step 2: Fixation and Permeabilization

• Remove the medium and wash the cells 3 times with ice-cold PBS to halt metabolism and remove unbound probe.

• Fix the cells using 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilize the cellular membrane with 0.1% Triton X-100 in PBS for 10 minutes. Wash 3 times with PBS.

Step 3: CuAAC Click Chemistry Conjugation

Note: The order of addition is critical to the causality of the reaction mechanism (see diagram below).

Catalytic signaling and logical dependencies in CuAAC click chemistry.

• Prepare the Click Cocktail: In a separate tube, add reagents in the following strict order to a final volume of 500 µL per dish:

  • PBS (Buffer): 435 µL

  • Azide-Fluorophore (e.g., Alexa Fluor 488 Azide): 5 µL of 1 mM stock (Final: 10 µM)

  • CuSO₄/THPTA Premix: Mix 5 µL of 100 mM CuSO₄ with 5 µL of 500 mM THPTA. Let sit for 3 minutes, then add to the cocktail. (Final: 1 mM Cu, 5 mM THPTA).

  • Sodium Ascorbate: 50 µL of freshly prepared 100 mM stock in water. (Final: 10 mM). The solution should turn slightly yellow upon addition, indicating the reduction to Cu(I).

• Immediately add the cocktail to both the experimental and control dishes. Incubate for 45 minutes at room temperature in the dark.

• Wash extensively (5 times, 5 minutes each) with PBS containing 1% BSA and 0.5 mM EDTA to strip any non-specifically bound copper and unreacted fluorophore.

Step 4: Verification and Imaging

• Image the control dish first. It should exhibit near-zero fluorescence, validating that the azide-fluorophore does not bind non-specifically to cellular components.

• Image the experimental dish using fluorescence microscopy or SRS microscopy tuned to ~2050 cm⁻¹ to detect the robust, specific localization of the Ethynylbenzene-¹³C₂ probe.

References

• 1[1] 2.4[4]

• 2[2] 4.3[3]

Sources

• 1. New Highly Sensitive and Specific Raman Probe for Live Cell Imaging of Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. columbia.edu [columbia.edu]
• 4. escholarship.org [escholarship.org]

How to prevent the homocoupling of Ethynylbenzene-13C2 in Glaser-Hay reactions

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Homocoupling of Ethynylbenzene-¹³C₂

Welcome to the Technical Support Center for advanced organic synthesis. This guide, prepared by our Senior Application Scientists, provides in-depth technical assistance for researchers encountering challenges with the Glaser-Hay reaction, specifically focusing on the prevention of homocoupling of isotopically labeled terminal alkynes like Ethynylbenzene-¹³C₂. Our goal is to equip you with the expertise and practical knowledge to troubleshoot and optimize your reactions for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the Glaser-Hay reaction and why is homocoupling a significant issue?

The Glaser-Hay reaction is a copper-catalyzed oxidative coupling of terminal alkynes to form symmetrical 1,3-diynes.[1][2] This reaction is a valuable tool in organic synthesis for creating carbon-carbon bonds.[1] Homocoupling, the dimerization of two molecules of the same alkyne, becomes a significant problem when the desired outcome is a cross-coupling reaction between two different alkynes, or when trying to avoid the formation of byproducts.[3] This unwanted side reaction consumes the starting material, reduces the yield of the desired product, and complicates the purification process.[3]

Q2: What is the underlying mechanism of homocoupling in the Glaser-Hay reaction?

The generally accepted mechanism involves the deprotonation of the terminal alkyne by a base to form a copper(I) acetylide intermediate.[1] Two molecules of this intermediate then undergo oxidative coupling, often promoted by an oxidant like oxygen, to form the 1,3-diyne product.[1][4] The copper catalyst is regenerated in the catalytic cycle. The presence of oxygen and a copper(I) catalyst are key drivers for this homocoupling pathway.[4][5]

Q3: Does the ¹³C isotopic label in Ethynylbenzene-¹³C₂ affect the propensity for homocoupling?

Isotopic labeling introduces a kinetic isotope effect (KIE), where molecules with heavier isotopes react at different rates.[6][7][8] In the case of Ethynylbenzene-¹³C₂, the ¹³C-H bond is slightly stronger than a ¹²C-H bond due to a lower zero-point vibrational energy.[6][7] This can make the deprotonation step, which is often the rate-determining step in the Glaser-Hay reaction, slightly slower.

However, this effect is generally small for ¹³C and does not alter the fundamental chemical principles governing the reaction.[8] The primary factors driving homocoupling, such as the presence of oxygen and the concentration of the copper catalyst, remain the dominant influences. Therefore, the troubleshooting strategies for preventing homocoupling of Ethynylbenzene-¹³C₂ are the same as those for its unlabeled counterpart.

Troubleshooting Guide: Preventing Homocoupling of Ethynylbenzene-¹³C₂

This section provides a structured approach to diagnose and resolve issues with unwanted homocoupling during the Glaser-Hay reaction of Ethynylbenzene-¹³C₂.

Issue: Significant formation of 1,4-diphenylbuta-1,3-diyne-¹³C₄ byproduct.

This is the most common problem encountered and can be addressed by systematically evaluating and optimizing the reaction conditions.

Root Cause Analysis and Corrective Actions

Potential Cause	Explanation	Recommended Solution
Presence of Oxygen	The Glaser-Hay coupling is an oxidative process, and the presence of molecular oxygen is a primary driver of homocoupling.	Implement rigorous anaerobic conditions. This includes using degassed solvents and reagents, and performing the reaction under a strictly inert atmosphere (e.g., high-purity argon or nitrogen).
High Copper(I) Catalyst Concentration	While catalytic amounts are necessary, an excess of Cu(I) can significantly promote the homocoupling side reaction.	Reduce the copper catalyst loading. Titrate the catalyst concentration to the minimum effective amount required for the desired reaction. Typically, 1-5 mol% is a good starting point.
Inappropriate Ligand or Base	The choice of ligand and base can influence the reactivity of the copper catalyst and the rate of deprotonation, thereby affecting the balance between homocoupling and the desired reaction pathway.	Optimize the ligand and base. For the Hay modification, a soluble copper-N,N,N',N'-tetramethylethylenediamine (TMEDA) complex is often used which can offer milder reaction conditions.[2] Experiment with different amine bases (e.g., pyridine, triethylamine) to find the optimal balance for your specific system.
High Concentration of Ethynylbenzene-¹³C₂	A high concentration of the terminal alkyne increases the statistical probability of two molecules reacting with each other.	Employ slow addition of the alkyne. Using a syringe pump to add the Ethynylbenzene-¹³C₂ solution to the reaction mixture over an extended period can maintain a low instantaneous concentration, thus favoring the desired cross-coupling over homocoupling.
Reaction Temperature	Higher temperatures can sometimes accelerate the rate of homocoupling more than the desired reaction.	Optimize the reaction temperature. Start with room temperature and adjust as needed. In some cases, lowering the temperature may be beneficial.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting homocoupling in your Glaser-Hay reaction.

Caption: A step-by-step workflow for troubleshooting and mitigating homocoupling in Glaser-Hay reactions.

Experimental Protocols

For researchers seeking to implement preventative measures, the following protocols provide detailed, step-by-step methodologies.

Protocol 1: Rigorous Exclusion of Oxygen

This protocol details the steps for setting up a reaction under a strictly inert atmosphere.

Materials:

• Schlenk flask or similar reaction vessel with a sidearm

• Three-way stopcock

• Source of high-purity argon or nitrogen

• Vacuum pump

• Degassed solvents and liquid reagents

Procedure:

• Assemble the reaction glassware and ensure all joints are well-sealed.

• Attach the reaction vessel to a Schlenk line.

• Evacuate the flask under high vacuum for 5-10 minutes.

• Backfill the flask with the inert gas.

• Repeat the vacuum/backfill cycle at least three times to ensure the complete removal of air.

• Introduce solid reagents under a positive pressure of the inert gas.

• Add degassed solvents and liquid reagents via a gas-tight syringe or cannula.

• Maintain a positive pressure of the inert gas throughout the reaction.

Protocol 2: Slow Addition of Ethynylbenzene-¹³C₂

This protocol describes the use of a syringe pump for the controlled addition of the alkyne.

Materials:

• Syringe pump

• Gas-tight syringe

• Needle

• Reaction vessel set up under an inert atmosphere

Procedure:

• Prepare a stock solution of Ethynylbenzene-¹³C₂ in a degassed solvent.

• Draw the solution into a gas-tight syringe.

• Place the syringe on the syringe pump.

• Insert the needle through a septum on the reaction vessel, ensuring the tip is below the surface of the reaction mixture.

• Set the syringe pump to deliver the alkyne solution at a slow, constant rate over the desired period (e.g., 4-8 hours).

• Start the addition once the other reagents are in the reaction vessel and at the desired temperature.

Protocol 3: Alternative Strategy - Use of a Protecting Group

If homocoupling remains a persistent issue, protecting the terminal alkyne is a highly effective strategy. The trimethylsilyl (TMS) group is a common choice.

Part A: Protection of Ethynylbenzene-¹³C₂

Materials:

• Ethynylbenzene-¹³C₂

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• Chlorotrimethylsilane (TMSCl)

• Dry ice/acetone bath

Procedure:

• Under an inert atmosphere, dissolve Ethynylbenzene-¹³C₂ in anhydrous THF in a flame-dried flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 equivalents) dropwise.

• Stir the solution at -78 °C for 30-60 minutes.

• Add TMSCl (1.1 equivalents) dropwise at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The TMS-protected alkyne can then be used in the desired coupling reaction.

Part B: Deprotection of the TMS Group

Materials:

• TMS-protected alkyne

• Methanol

• Potassium carbonate (K₂CO₃)

Procedure:

• Dissolve the TMS-protected alkyne in methanol.

• Add a catalytic amount of potassium carbonate.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Once the reaction is complete, remove the methanol under reduced pressure.

• Dissolve the residue in an organic solvent, wash with water, dry, and concentrate to yield the deprotected alkyne.

Mechanistic Overview

The following diagram illustrates the catalytic cycle of the Glaser-Hay reaction and the competing homocoupling pathway.

Caption: The catalytic cycle of the Glaser-Hay reaction, highlighting the key steps leading to homocoupling and the points of intervention for its prevention.

By understanding the underlying mechanisms and systematically applying these troubleshooting strategies, researchers can significantly suppress the unwanted homocoupling of Ethynylbenzene-¹³C₂ and achieve higher yields of their desired products in Glaser-Hay reactions.

References

• BenchChem. (2025). Technical Support Center: Preventing Dimerization of Terminal Alkynes in Coupling Reactions. BenchChem.
• Knowles, R. (2005, September 14). Kinetic Isotope Effects in Organic Chemistry. Macmillan Group Meeting.

• Fomina, L., & Fomine, S. (2019, January 18). The Glaser reaction mechanism. A DFT study. ResearchGate. Retrieved from [Link]

• Koberstein, J. T., et al. (n.d.). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. ResearchGate. Retrieved from [Link]

• Scribd. (n.d.). Glaser Reaction DFT Study. Scribd. Retrieved from [Link]

• Singleton, D. A., & Thomas, A. A. (1995).

• Chemistry LibreTexts. (2024, May 4). Kinetic Isotope Effects. Chemistry LibreTexts. Retrieved from [Link]

• Wikipedia. (n.d.). Kinetic isotope effect. Wikipedia. Retrieved from [Link]

• American Chemical Society. (2021, October 6). Room-Temperature Cu(II)
• EPFL. (n.d.).
• BenchChem. (2025). Technical Support Center: Preventing Dimerization of Terminal Alkynes in Coupling Reactions. BenchChem.
• Royal Society of Chemistry. (n.d.). Variable temperature kinetic isotope effects demonstrate extensive tunnelling in the C–H activation reactivity of a transition metal-oxo complex.
• John Wiley & Sons, Ltd. (n.d.). Practical approaches to labelling terminal alkynes with deuterium. PMC.

• Organic Chemistry Portal. (n.d.). Glaser Coupling, Hay Coupling. Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Kinetic isotope effect - Wikipedia [en.wikipedia.org]

Improving the signal-to-noise ratio in NMR spectra of Ethynylbenzene-13C2 labeled samples

Welcome to the Technical Support Center for NMR Spectroscopy. This guide is specifically engineered for researchers and drug development professionals facing signal-to-noise ratio (SNR) challenges when analyzing Ethynylbenzene-13C2 labeled samples.

As a Senior Application Scientist, I have structured this guide to not only provide actionable solutions but to explain the underlying quantum mechanical and physical causality behind each troubleshooting step.

Part 1: Diagnostic Workflow

Before adjusting spectrometer parameters, it is critical to diagnose whether your SNR issue stems from sample physics, hardware limits, or pulse sequence inefficiencies. Follow this logic tree to isolate the root cause.

Caption: Workflow for diagnosing and resolving low SNR in Ethynylbenzene-13C2 NMR experiments.

Part 2: Frequently Asked Questions & Mechanistic Troubleshooting

Q1: Why is the internal 13C signal missing or extremely weak compared to the terminal 13C signal, even though both are 13C-labeled? Causality: The root cause is the difference in longitudinal spin-lattice relaxation ( T1​ ) and the Nuclear Overhauser Effect (NOE). The terminal alkyne carbon ( ≡13CH ) relaxes efficiently via dipole-dipole interactions with its directly attached proton. Conversely, the internal carbon ( Ph-13C≡ ) is a quaternary carbon ( Cq​ ). Lacking an attached proton, it relies on highly inefficient chemical shift anisotropy (CSA) and distant dipole interactions, resulting in a T1​ that can exceed 30–50 seconds. If your repetition time ( TR=D1+AQ ) is shorter than 5×T1​ , the internal carbon's magnetization saturates. Furthermore, continuous 1H decoupling provides a strong NOE enhancement (up to 200%) for the terminal carbon, but minimal NOE for the distant internal carbon .

Caption: Dominant relaxation mechanisms and NOE effects for alkyne carbons in Ethynylbenzene-13C2.

Q2: How should I adjust my acquisition parameters to maximize SNR per unit of time for routine screening? Causality: Do not use a standard 90° pulse. Because T1​ values are long, waiting 5×T1​ between scans is highly inefficient. Instead, utilize the Ernst angle strategy . By reducing the flip angle (e.g., to 30°) and shortening the relaxation delay ( D1=2.0 s), you can acquire significantly more scans (NS) in the same timeframe. The SNR efficiency factor ( η=SNR2/T ) dictates that accumulating more scans at a lower flip angle yields a higher overall SNR for long- T1​ nuclei than waiting for full relaxation.

Q3: Can I use chemical additives to speed up the acquisition if I need strict quantitative integration? Causality: Yes. If absolute quantitation between the two alkyne carbons is required, you must use a 90° pulse and wait 5×T1​ . To make this practical, add a paramagnetic relaxation agent (PRA) such as Chromium(III) acetylacetonate [Cr(acac)3]. The unpaired electrons in Cr(acac)3 drastically accelerate T1​ relaxation via electron-nuclear dipole-dipole interactions, reducing the quaternary T1​ by up to 95% .

Q4: Why does my SNR drop when the spectrometer automatically sets the Receiver Gain (RG) to maximum? Causality: Automatic RG algorithms aim to maximize signal amplitude without overflowing the analog-to-digital converter (ADC). However, maximizing signal does not necessarily maximize SNR. Recent hardware studies show that pushing RG to its maximum for X-nuclei like 13C can amplify noise disproportionately, dropping the actual SNR by up to 32%. Manually setting a modest RG (e.g., 16–18 on Bruker NEO consoles) often provides the optimal thermal SNR .

Q5: How does the 13C-13C scalar coupling affect my SNR, and what can I do about it? Causality: In Ethynylbenzene-13C2, the two adjacent 13C nuclei couple to each other ( 1JCC​≈170 Hz), splitting both signals into doublets. This halves the peak height (and thus the apparent SNR) compared to a theoretical singlet. While 13C

13C decoupling is not standard, you can apply an exponential window function during FID processing. Setting the Line Broadening (LB) parameter to 1.0–2.0 Hz artificially broadens the peaks, merging noise and increasing the apparent SNR of the doublets at a slight cost to resolution .

Part 3: Quantitative Data Summaries

Table 1: Typical Relaxation and Coupling Parameters for Ethynylbenzene-13C2

Carbon PositionHybridizationAttached ProtonsEst. T1​ (Thermal)Est. T1​ (with 0.05M Cr(acac)3) 13C 13C Coupling ( 1JCC​ )NOE EnhancementTerminal ( ≡13CH )sp13 - 5 s< 0.5 s~170 HzStrong (up to 200%)Internal ( Ph-13C≡ )sp (Quaternary)020 - 50 s< 1.5 s~170 HzWeak (< 20%) Table 2: SNR Efficiency ( η ) Comparison for Internal Alkyne Carbon Acquisition StrategyFlip AngleD1 DelayScans per HourRelative SNR Efficiency ( η )Best Use CaseStandard Quantitative90°100 s~35Low (Baseline)Absolute quantification (No PRA)Ernst Angle Optimization30°2 s~1200High (~3x increase)Routine qualitative screeningRelaxation Engineering90°5 s~600Very High (~5x increase)Rapid quantitative integration

Part 4: Step-by-Step Experimental Protocols

Protocol A: T1​ Measurement via Inversion Recovery

Self-Validating Check: The null point ( τnull​ ) where the signal crosses from negative to positive allows a quick estimation of T1​ using the formula T1​≈τnull​/ln(2) .

• Sample Prep: Prepare the sample in a high-quality 5 mm precision NMR tube or a Shigemi tube using a deuterated solvent (e.g., CDCl3​ ).

• Calibration: Tune and match the probe for both 1H and 13C channels. Calibrate the 90° pulse width (P1) for 13C accurately; an incorrect P1 will invalidate the inversion geometry.

• Sequence Selection: Load the standard inversion recovery pulse sequence (e.g., t1ir or t1irig on Bruker systems). This sequence relies on a 180∘−τ−90∘−ACQ framework.

• Delay List Setup: Set a variable delay list ( τ or VD list) spanning from 0.1 s to at least 60 s (e.g., 0.1, 0.5, 1, 2, 5, 10, 20, 40, 60 s).

• Relaxation Delay: Set the relaxation delay (D1) to at least 5× the estimated longest T1​ (e.g., 100–150 s for quaternary alkynes) to ensure full magnetization recovery between scans.

• Processing: Acquire the data, phase the 2D dataset, and use the spectrometer's T1​ analysis module to fit the peak intensities to the equation I(τ)=I0​[1−2exp(−τ/T1​)] .

Protocol B: Quantitative 13C NMR using Cr(acac)3 (Relaxation Engineering)

Self-Validating Check: The integration ratio of the internal vs. terminal alkyne carbons must equal exactly 1:1. If the terminal carbon integrates higher, NOE suppression is incomplete or D1 is still too short.

• PRA Preparation: Prepare a 0.05 M stock solution of Chromium(III) acetylacetonate[Cr(acac)3] in the same deuterated solvent used for your sample.

• Doping: Add the Cr(acac)3 solution to your Ethynylbenzene-13C2 sample to achieve a final PRA concentration of approximately 0.05 M.

• Verification: Acquire a quick Inversion Recovery experiment (Protocol A) with a shortened VD list to verify that the T1​ of the internal alkyne carbon has successfully been reduced to < 2 seconds.

• Sequence Selection: Set the pulse program to a standard 1D 13C sequence with inverse-gated 1H decoupling (e.g., zgig on Bruker). This suppresses the Nuclear Overhauser Effect (NOE), ensuring integration is strictly proportional to carbon concentration.

• Parameter Optimization: Set the relaxation delay (D1) to 5×T1​ of the new, shortened T1​ value (e.g., D1=10 s). Set the pulse angle to exactly 90° to maximize transverse magnetization per scan.

• Processing: Acquire the spectrum, apply a 1.0–2.0 Hz Line Broadening (LB) window function, Fourier transform, phase correct, and integrate the alkyne doublets.

References

• Tang, Q., et al. "Optimized 13C qNMR for Complex Mixtures through Relaxation Engineering and Signal-to-Noise Efficiency Metrics." Analytical Chemistry, 2025. URL:[Link]

• Peters, J. P., et al. "Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment." NMR in Biomedicine, 2025. URL:[Link]

• Kurutz, J. "Optimized Default 13C Parameters." NMR Facility - Chemistry Department, University of Chicago, 2020. URL:[Link]

Technical Support Center: Mass Spectrometry Analysis of Ethynylbenzene-13C2 Labeled Metabolites

Welcome to the comprehensive troubleshooting guide for researchers, scientists, and drug development professionals engaged in the mass spectrometry analysis of Ethynylbenzene-13C2 labeled metabolites. This guide is designed to provide in-depth, experience-driven solutions to common and complex challenges encountered during experimental workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries related to the analysis of Ethynylbenzene-13C2 labeled metabolites.

Q1: What are the primary advantages of using Ethynylbenzene-13C2 as a metabolic label?

A1: Ethynylbenzene-13C2 offers several distinct advantages for metabolic labeling studies. The terminal alkyne group provides a reactive handle for "click" chemistry, allowing for the selective attachment of reporter tags (e.g., fluorophores, biotin) for visualization or enrichment.[1] The two 13C atoms create a distinct isotopic signature (+2 Da shift) in mass spectrometry, facilitating the differentiation of labeled metabolites from the unlabeled endogenous pool.[2][3] This clear mass shift is crucial for accurate quantification and flux analysis.

Q2: I'm observing a low signal-to-noise ratio for my labeled metabolites. What are the likely causes?

A2: A low signal-to-noise ratio is a common challenge that can originate from multiple stages of your experiment.[4] Key areas to investigate include:

• Inefficient Labeling: The incubation time or concentration of Ethynylbenzene-13C2 may be insufficient for significant incorporation into the metabolic pathways of interest.[4]

• Sample Preparation Issues: Inefficient extraction of metabolites from the biological matrix can lead to low analyte concentrations.[4][5] Additionally, inadequate quenching of metabolic activity can result in the degradation of target metabolites.[4]

• Ion Suppression: Co-eluting matrix components can interfere with the ionization of your target analytes in the mass spectrometer's source, leading to a reduced signal.[6][7][8] This is a significant challenge in the analysis of complex biological samples.[7][8]

• Suboptimal Mass Spectrometry Parameters: The ionization source and mass analyzer settings may not be optimized for your specific labeled metabolites.[9][10]

Q3: How can I distinguish between true labeled metabolites and analytical artifacts in my mass spectra?

A3: Differentiating genuine labeled signals from background noise and artifacts is critical for data integrity.[11] A multi-faceted approach is recommended:

• Unlabeled Controls: Analyzing an unlabeled biological sample is essential to establish the natural isotopic abundance and background signals for each metabolite of interest.[4]

• Isotopic Pattern Analysis: The incorporation of two 13C atoms from Ethynylbenzene-13C2 will result in a characteristic M+2 peak. The relative intensity of this peak compared to the M+0 (unlabeled) peak should be consistent across replicate samples.

• Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion. The resulting fragment ions should also exhibit the +2 Da mass shift if they contain the 13C-labeled portion of the molecule.[2]

• Blank Injections: Running solvent blanks between samples helps identify carryover and contamination from the LC-MS system.[9][12]

Section 2: Troubleshooting Guide: From Sample to Spectrum

This section provides a structured, question-and-answer-based guide to troubleshoot specific issues you may encounter during your analysis.

Sample Preparation and Extraction

Issue: Poor recovery of labeled metabolites during extraction.

• Question: Have you optimized your extraction solvent for the specific class of metabolites you are targeting?

• Expert Insight: Different classes of metabolites have varying polarities. A single solvent system may not be efficient for all analytes. For instance, a polar solvent like methanol/water is suitable for extracting polar metabolites, while a less polar solvent like methyl tert-butyl ether (MTBE) might be better for lipids.[4] Consider performing a systematic evaluation of different solvent systems to maximize the recovery of your target metabolites.

• Question: Is your sample quenching procedure rapid and effective?

• Expert Insight: To obtain an accurate snapshot of the metabolic state, it is crucial to halt all enzymatic activity instantly.[4] A common and effective method is to quench cells with a cold solvent mixture, such as 80% methanol at -80°C.[13] Incomplete quenching can lead to the continued metabolism of the label and degradation of metabolites, resulting in inaccurate quantification.[4]

Liquid Chromatography (LC) Separation

Issue: Poor peak shape and resolution.

• Question: Is your LC column chemistry appropriate for your target metabolites?

• Expert Insight: The choice of LC column is critical for achieving good separation. For polar metabolites, a Hydrophilic Interaction Liquid Chromatography (HILIC) column is often a good choice, while a reversed-phase (e.g., C18) column is suitable for nonpolar compounds.[4] Poor peak shape, such as tailing or fronting, can indicate interactions between the analyte and the stationary phase or issues with the mobile phase.[9]

• Question: Have you optimized your mobile phase gradient?

• Expert Insight: A well-optimized gradient ensures that metabolites are adequately separated from each other and from interfering matrix components.[4] A shallow gradient can improve the resolution of closely eluting compounds. It's also important to ensure the mobile phase additives are volatile and LC-MS grade to avoid instrument contamination and background noise.[9][10]

Mass Spectrometry (MS) Detection and Data Analysis

Issue: Inconsistent or inaccurate quantification of labeled metabolites.

• Question: Are you correcting for the natural abundance of stable isotopes?

• Expert Insight: All atoms have naturally occurring stable isotopes (e.g., 13C is about 1.1% of all carbon).[14] This natural abundance contributes to the M+1, M+2, etc., peaks in your mass spectra and must be mathematically corrected to accurately determine the true level of 13C enrichment from your tracer.[4][14] Several software packages and algorithms are available for this purpose.[15]

• Question: Are you experiencing matrix effects?

• Expert Insight: Matrix effects, which can cause ion suppression or enhancement, are a major source of quantitative inaccuracy in LC-MS.[6][7][8] These effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest.[7][8] To mitigate matrix effects, you can:

  • Improve Sample Cleanup: Use techniques like solid-phase extraction (SPE) to remove interfering components.[5]

  • Use a Stable Isotope-Labeled Internal Standard: An ideal internal standard is a heavy-isotope-labeled version of the analyte itself, as it will co-elute and experience similar matrix effects.

  • Matrix-Matched Calibration Curves: Prepare your calibration standards in a matrix that is as similar as possible to your samples.[7]

Issue: Difficulty in identifying and confirming labeled metabolites.

• Question: Are you using high-resolution mass spectrometry?

• Expert Insight: High-resolution mass spectrometers (e.g., Orbitrap, FT-ICR) are highly recommended for stable isotope labeling studies.[16] Their ability to provide accurate mass measurements is crucial for confidently determining the elemental composition of your labeled metabolites and distinguishing them from other co-eluting species.[16]

• Question: Are you utilizing MS/MS fragmentation to confirm the location of the label?

• Expert Insight: Tandem mass spectrometry (MS/MS) is a powerful tool for structural elucidation. By fragmenting the labeled parent ion, you can determine which fragments retain the 13C2 label.[2][17] This information can help confirm the identity of the metabolite and provide insights into the metabolic pathway. The fragmentation pattern of the labeled compound should be consistent with that of an unlabeled standard, with the corresponding fragments shifted by +2 Da.[17]

Section 3: Experimental Protocols and Data Presentation

This section provides a detailed experimental workflow and a table for data presentation.

Protocol: General Workflow for LC-MS/MS Analysis of Ethynylbenzene-13C2 Labeled Metabolites

Caption: A generalized workflow for a 13C tracer study using LC-MS.[13]

Data Presentation: Example Table for Reporting Labeled Metabolite Data

Metabolite	Retention Time (min)	Precursor Ion (m/z) Unlabeled	Precursor Ion (m/z) Labeled (M+2)	Key Fragment Ion (m/z) Unlabeled	Key Fragment Ion (m/z) Labeled	Fold Change (Labeled/Unlabeled)
Metabolite A	3.5	150.05	152.05	91.05	93.05	5.2
Metabolite B	5.8	210.10	212.10	121.08	123.08	2.1
Metabolite C	7.2	320.15	322.15	150.05	152.05	8.9

Section 4: Advanced Troubleshooting and Logical Decision Making

This section provides a decision-making diagram for troubleshooting a common complex issue.

Troubleshooting Diagram: Low or No Labeled Signal Detected

Caption: A logical decision tree for troubleshooting low or absent labeled metabolite signals.

References

• Dams, R., Huestis, M. A., Lambert, W. E., & Murphy, C. M. (2003). Matrix effect in bioanalysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biological matrix. Journal of the American Society for Mass Spectrometry, 14(11), 1290-1294.
• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results.
• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis.
• International Journal of Pharmaceutical and Phytopharmacological Research. Matrix-effect-in-bioanalysis-an-overview.pdf.
• BenchChem. (2025, December). Technical Support Center: Enhancing Mass Spectrometry Sensitivity for 13C-Labeled Metabolites.
• Buescher, J. M., Antoniewicz, M. R., Boros, L. G., & etc. (2015). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology, 34, 189-201.
• Wiechert, W. (2007). 13C-metabolic flux analysis. Metabolic engineering, 9(1), 1-15.
• Clendinen, C. S., Stupp, G. S., Ajredini, R., & etc. (2014). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in plant science, 5, 649.
• Patti, G. J., Tautenhahn, R., & Siuzdak, G. (2012). Meta-analysis of untargeted metabolomic data from multiple profiling experiments.
• ZefSci. (2025, May 6).
• Dong, H., Yu, Z., Mitchell, C., & etc. (2024). Triple labeling of metabolites for metabolome analysis (TLEMMA): a stable isotope labeling approach for metabolite identification and network reconstruction. The Plant Journal, 117(2), 597-610.
• BenchChem. (2025, December). Application Notes and Protocols for LC-MS Detection of 13C Labeled Metabolites.
• Agilent. (n.d.).
• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide.
• University of California, Davis. (n.d.).
• LCGC International. (2022, April 15). How to Avoid Problems in LC–MS.
• Lee, Y. J. (2021). Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. Metabolites, 11(7), 443.
• EMBL-EBI. (n.d.).
• eGyanKosh. (n.d.).
• BenchChem. (2025, November 1).
• Chen, L., & etc. (2023). Unveiling Metabolite Interference for Reliable LC–MS Targeted Metabolomics Analysis. Analytical Chemistry, 95(25), 9464-9472.

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Reference Data & Comparative Studies

Assessing the Kinetic Isotope Effect of Ethynylbenzene-¹³C₂ in Enzymatic Reactions: A Comparative Guide to Analytical Methodologies

For researchers, scientists, and drug development professionals, understanding the intricate mechanisms of enzymatic reactions is paramount. The kinetic isotope effect (KIE) is a powerful tool for elucidating these mechanisms, providing insights into transition state structures and the rate-determining steps of a reaction.[1][2] This guide provides an in-depth comparison of the primary analytical techniques used to measure the ¹³C KIE of Ethynylbenzene-¹³C₂, a valuable probe for studying enzymes that metabolize aromatic compounds, such as the cytochrome P450 superfamily.[3][4]

The Significance of the Kinetic Isotope Effect in Enzymology

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[2][5] This phenomenon arises from the difference in zero-point vibrational energies between bonds involving the lighter and heavier isotopes.[6][7] A primary KIE is observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction.[8] For ¹³C, the KIE is typically small, making precise measurement crucial.[9][10]

Ethynylbenzene, a substrate for various oxidative enzymes, can be strategically labeled with ¹³C at the ethynyl carbons (Ethynylbenzene-¹³C₂) to probe the mechanism of enzymatic attack at this moiety. The magnitude of the ¹³C KIE can help distinguish between different potential reaction pathways.

Ethynylbenzene-¹³C₂: A Probe for Enzymatic Mechanisms

The synthesis of Ethynylbenzene-¹³C₂ can be achieved through various established organic chemistry routes. A common approach involves the use of ¹³C-labeled acetylene, which can be generated from calcium carbide-¹³C₂ (Ca¹³C₂).[11] This labeled acetylene can then be used in a Sonogashira coupling reaction with an appropriate aryl halide to yield the desired Ethynylbenzene-¹³C₂.[12] The purity and isotopic enrichment of the synthesized probe are critical for accurate KIE measurements and should be thoroughly characterized by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

A Tale of Two Techniques: NMR vs. MS for ¹³C KIE Determination

The two primary analytical methods for determining the ¹³C KIE of Ethynylbenzene-¹³C₂ in enzymatic reactions are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Each technique offers a unique set of advantages and disadvantages.

Experimental Workflow for KIE Measurement

The general experimental workflow for determining the KIE of an enzymatic reaction using Ethynylbenzene-¹³C₂ is outlined below.

Caption: General experimental workflow for determining the KIE of Ethynylbenzene-¹³C₂.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹³C NMR, can be a powerful tool for measuring KIEs, especially when using isotopically enriched substrates.[9][13] The method relies on quantifying the relative amounts of the ¹²C and ¹³C isotopologues in the remaining substrate or the formed product at different reaction time points.[14][15]

• Reaction Setup: Prepare a reaction mixture containing the enzyme (e.g., cytochrome P450), a known concentration of Ethynylbenzene-¹³C₂ (typically a mixture of labeled and unlabeled substrate), and necessary cofactors in an appropriate buffer.

• Time-Course Experiment: Initiate the reaction and withdraw aliquots at specific time intervals.

• Reaction Quenching: Immediately quench the reaction in each aliquot, for example, by adding a strong acid or an organic solvent.

• Sample Preparation: Extract the substrate and product from the quenched reaction mixture. Purify the components if necessary to remove interfering substances.

• NMR Data Acquisition: Dissolve the extracted sample in a suitable deuterated solvent and acquire quantitative ¹³C NMR spectra. Ensure a sufficient signal-to-noise ratio and use appropriate relaxation delays for accurate quantification.[16][17]

• Data Analysis: Integrate the signals corresponding to the ethynyl carbons of the remaining Ethynylbenzene-¹³C₂ and the corresponding product. The ratio of the integrated areas of the ¹³C-labeled and unlabeled species is used to calculate the KIE.

Feature	Advantages	Disadvantages
Sample Integrity	Non-destructive technique.	Lower sensitivity compared to MS, requiring higher sample concentrations.
Structural Information	Provides detailed structural information, aiding in product identification.	Can be susceptible to signal overlap in complex mixtures.[14]
Quantification	Direct quantification of different isotopologues.	Longer acquisition times may be required for sufficient signal-to-noise.
Instrumentation	Widely available in research institutions.	High-field NMR instruments can be costly to maintain.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique for KIE measurements, capable of detecting minute differences in the isotopic composition of molecules.[8][9] Various MS-based approaches, including isotope ratio mass spectrometry (IRMS) and whole-molecule analysis, can be employed.[10][18]

• Reaction Setup and Quenching: Follow the same initial steps as the NMR protocol.

• Sample Preparation: Prepare the samples for MS analysis. This may involve derivatization to improve ionization efficiency and chromatographic separation.

• LC-MS/MS Analysis: Employ Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the separation and detection of the substrate and product. This technique offers high selectivity and sensitivity.[19]

• Data Acquisition: Acquire mass spectra in a mode that allows for the accurate measurement of the ion intensities of the different isotopologues (e.g., Selected Ion Monitoring).

• Data Analysis: Determine the ratio of the peak areas of the ¹³C-labeled and unlabeled substrate or product. This ratio is then used to calculate the KIE.

Feature	Advantages	Disadvantages
Sensitivity	Extremely high sensitivity, requiring very small sample amounts.[20]	Can be a destructive technique.
Throughput	High-throughput capabilities with modern autosamplers.	Provides limited structural information compared to NMR.
Versatility	Compatible with various sample introduction and ionization techniques.	Matrix effects can sometimes interfere with quantification.
Instrumentation	High-resolution mass spectrometers offer excellent mass accuracy.[21]	Instrumentation can be complex and expensive.

Interpreting the ¹³C KIE of Ethynylbenzene-¹³C₂

The observed KIE for the enzymatic reaction of Ethynylbenzene-¹³C₂ provides valuable mechanistic information.

Caption: Simplified enzymatic reaction pathway illustrating the rate-determining step.

A normal KIE (k¹²C/k¹³C > 1) suggests that the bond to the ethynyl carbons is weakened in the transition state of the rate-determining step. This would be consistent with mechanisms involving, for example, hydroxylation or epoxidation of the ethynyl group.[22][23]

An inverse KIE (k¹²C/k¹³C < 1) indicates a strengthening of the bonding to the ethynyl carbons in the transition state.

A KIE of unity (k¹²C/k¹³C ≈ 1) implies that the bonding to the ethynyl carbons is not significantly altered in the rate-determining step.

Conclusion

Both NMR and MS are powerful techniques for assessing the kinetic isotope effect of Ethynylbenzene-¹³C₂ in enzymatic reactions. The choice between them often depends on the specific experimental constraints, including sample availability, the complexity of the reaction mixture, and the required level of sensitivity and throughput. For detailed structural elucidation of products alongside KIE measurements, NMR is advantageous. For high-sensitivity and high-throughput screening, MS is the preferred method. By carefully designing the experiment and choosing the appropriate analytical technique, researchers can gain profound insights into enzyme mechanisms, which is crucial for rational drug design and the development of novel biocatalysts.

References

• Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. (2013). Molecules. [Link]

• Murkin, A. S., et al. (2012). Highly Precise Measurement of Kinetic Isotope Effects Using 1H-Detected 2D [13C,1H]-HSQC NMR Spectroscopy. Journal of the American Chemical Society. [Link]

• Request PDF: NMR study of 13C-kinetic isotope effects at 13C natural abundance to characterize oxidations and an enzyme-catalyzed reduction. (n.d.). ResearchGate. [Link]

• (PDF) Kinetic Isotope Effects in Enzymes. (n.d.). ResearchGate. [Link]

• Cleland, W. W. (2005). The use of isotope effects to determine enzyme mechanisms. Archives of Biochemistry and Biophysics. [Link]

• Kinetic isotope effect. (n.d.). Wikipedia. [Link]

• Jacobsen, E. N., & Lewis, C. A. (2017). Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer. Journal of the American Chemical Society. [Link]

• O'Leary, M. H. (1982). MULTIPLE ISOTOPE EFFECTS ON ENZYME-CATALYZED REACTIONS. Annual Review of Biochemistry. [Link]

• Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. (2013). Molecules. [Link]

• Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study. (2025). Molecules. [Link]

• Direct Competitive Kinetic Isotope Effect Measurement Using Quantitative Whole Molecule MALDI-TOF Mass Spectrometry. (n.d.). ChemRxiv. [Link]

• Pabis, A., & Paneth, P. (2011). Measurements of Heavy-Atom Isotope Effects Using 1H NMR Spectroscopy. The Journal of Organic Chemistry. [Link]

• Analysis of kinetic isotope effects for nonadiabatic reactions. (2006). The Journal of Chemical Physics. [Link]

• (PDF) Direct Competitive Kinetic Isotope Effect Measurement Using Quantitative Whole Molecule MALDI-TOF Mass Spectrometry. (2026). ResearchGate. [Link]

• Kinetic Isotope Effects: Interpretation and Prediction Using Degrees of Rate Control. (n.d.). OSTI.GOV. [Link]

• Compe&&ve Kine&c Isotope Effects. (n.d.). Eugene E. Kwan. [Link]

• Analyzing Mass Spectrometry Imaging Data of 13C-Labeled Phospholipids in Camelina sativa and Thlaspi arvense (Pennycress) Embryos. (2020). Metabolites. [Link]

• 13C-enrichment NMR spectroscopy: a tool to identify trophic markers and linkages. (2024). EPIC. [Link]

• Theoretical Analysis of Kinetic Isotope Effects on Proton Transfer Reactions between Substituted α-Methoxystyrenes and Substituted Acetic Acids. (2013). The Journal of Physical Chemistry B. [Link]

• Isotope Effects Kinetic Isotope Effects (K.I.E.): the rate of a reaction changes with an isotopic substitution At fir. (n.d.). SlidePlayer. [Link]

• Kinetic Isotope Effects in Organic Chemistry. (2005). Macmillan Group. [Link]

• Tandem Mass Spectrometry for 13C Metabolic Flux Analysis: Methods and Algorithms Based on EMU Framework. (2019). Frontiers in Microbiology. [Link]

• Guengerich, F. P. (2015). Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions. Methods in Molecular Biology. [Link]

• (PDF) Kinetic Isotope Effects in Organic and Biological Reactions. (2025). ResearchGate. [Link]

• Nuclear quantum effects in enzymatic reactions: simulation of the kinetic isotope effect of phenylethylamine oxidation catalyzed by monoamine oxidase A. (2020). Physical Chemistry Chemical Physics. [Link]

• Synthesis of uniformly 13C-labeled polycyclic aromatic hydrocarbons. (2010). Beilstein Journal of Organic Chemistry. [Link]

• 13C‐Labeling as a Method in Organic Synthesis, Catalysis and Biochemical Applications. (2024). Chemistry—Methods. [Link]

• Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13С2-labeled synthetic building blocks, polymers and pharmaceuticals. (2019). Green Chemistry. [Link]

• Measurement of Kinetic Isotope Effects in an Enzyme-Catalyzed Reaction by Continuous-Flow Mass Spectrometry. (2017). Methods in Enzymology. [Link]

• Snyder, R., & Hedli, C. C. (1996). Cytochromes P450 in benzene metabolism and involvement of their metabolites and reactive oxygen species in toxicity. Environmental Health Perspectives. [Link]

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A Researcher's Guide to Cross-Validation of Metabolic Flux Data: A Comparative Analysis of ¹³C-Glucose Tracers

For researchers, scientists, and drug development professionals, deciphering the intricate network of cellular metabolism is paramount to understanding disease and developing effective therapeutics. ¹³C-Metabolic Flux Analysis (¹³C-MFA) stands as the gold standard for quantifying the rates (fluxes) of intracellular metabolic reactions, offering an unparalleled window into the metabolic state of a biological system.[1][2] The precision and reliability of ¹³C-MFA, however, are critically dependent on a key experimental choice: the isotopic tracer.

This guide provides an in-depth technical comparison of commonly used ¹³C-labeled glucose tracers. It is designed to equip you with the expertise to select the optimal tracer strategy for your research, ensuring the generation of robust and cross-validated metabolic flux data. We will delve into the causality behind experimental choices, describe self-validating protocols, and ground all claims in authoritative sources.

The Principle of ¹³C-Metabolic Flux Analysis: From Labeled Substrate to Flux Map

¹³C-MFA involves introducing a substrate labeled with the stable isotope ¹³C, most commonly glucose, into a cell culture. As the cells metabolize this tracer, the ¹³C atoms are incorporated into various downstream metabolites. The specific arrangement of these ¹³C atoms in the carbon backbones of these metabolites creates unique mass isotopomer distributions (MIDs).[3] These MIDs, which are highly sensitive to the relative activities of different metabolic pathways, are precisely measured using analytical techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2][4]

The experimentally determined MIDs, along with measured extracellular rates (e.g., glucose uptake and lactate secretion), are then fed into a computational model of the cell's metabolic network. By minimizing the difference between the measured and model-predicted MIDs, intracellular fluxes can be accurately estimated.[5][6] This process provides a quantitative map of cellular metabolism, revealing the rates of reactions in key pathways such as glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle.[2]

A Comparative Guide to ¹³C-Glucose Tracers

The choice of ¹³C-glucose tracer is a critical determinant of the precision and accuracy of the resulting flux map.[7] Different isotopomers of glucose provide distinct labeling patterns that are more or less informative for specific pathways.

Comparison of Common ¹³C-Glucose Tracers

¹³C-Glucose Tracer	Primary Application	Advantages	Disadvantages
[1,2-¹³C]glucose	Glycolysis, Pentose Phosphate Pathway (PPP)	Excellent for resolving the split ratio between glycolysis and the oxidative PPP.[8][9][10][11] Provides high precision for overall network fluxes.[8][9][12]	Less informative for TCA cycle fluxes compared to other tracers.
[U-¹³C]glucose	TCA Cycle, Biosynthetic Pathways	Labels all carbons, providing comprehensive labeling of downstream metabolites. Useful for tracing carbon into biomass components like amino acids and fatty acids.[8][9]	Can lead to complex labeling patterns that are sometimes difficult to interpret for resolving specific pathway splits.
[1-¹³C]glucose	Pentose Phosphate Pathway (PPP)	Historically used for estimating PPP flux. The ¹³C at the C1 position is lost as CO₂ in the oxidative PPP, providing a clear marker for this pathway's activity.	Generally provides lower precision for overall flux analysis compared to [1,2-¹³C]glucose.[8][9]
[2,3-¹³C]glucose	Pentose Phosphate Pathway (PPP)	A novel tracer that can differentiate between glycolysis and the PPP without the need for natural abundance correction.[13]	Less commonly used and may not be as broadly applicable as other tracers for a full network analysis.
Mixtures (e.g., 80% [1-¹³C]glucose + 20% [U-¹³C]glucose)	General Flux Analysis	Aims to provide a balance of information for both upper and lower central carbon metabolism.[4][11]	The optimal mixture can be system-dependent, and a single mixture may not be ideal for all pathways.

The Power of Parallel Labeling Experiments for Cross-Validation

A single tracer experiment, while informative, may not be sufficient to resolve all fluxes with high precision. A more robust approach, and a cornerstone of data cross-validation, is the use of parallel labeling experiments.[12][14][15] In this strategy, identical cell cultures are grown in parallel with different ¹³C-glucose tracers.[14] For instance, one culture might be fed [1,2-¹³C]glucose to precisely determine glycolytic and PPP fluxes, while a parallel culture receives [U-¹³C]glucose to better resolve TCA cycle activity.

By integrating the data from these parallel experiments, a more accurate and highly resolved flux map can be obtained.[14][15] This approach not only improves the precision of flux estimates but also serves as a powerful method for model validation. If a single metabolic model can consistently fit the data from multiple, distinct tracer experiments, it significantly increases the confidence in the resulting flux map.[14][16]

Experimental Workflow for a ¹³C-MFA Study

The following protocol outlines the key steps for performing a ¹³C-MFA experiment with parallel labeling for cross-validation.

Carbon transitions from [1,2-¹³C]glucose through glycolysis and the PPP.

As depicted, glycolysis retains both labeled carbons in pyruvate, whereas the oxidative PPP removes the first carbon, leading to singly labeled pyruvate. This difference in labeling is the key to resolving the flux through these pathways.

Conclusion

The cross-validation of metabolic flux data is not merely a final check but an integral part of the experimental design. The strategic selection of ¹³C-glucose tracers, particularly the use of parallel labeling experiments, is essential for obtaining a comprehensive and accurate understanding of cellular metabolism. As demonstrated, [1,2-¹³C]glucose is often superior for elucidating fluxes in glycolysis and the pentose phosphate pathway, while [U-¹³C]glucose provides greater resolution for the TCA cycle. By employing a multi-tracer approach, researchers can build highly robust and validated models of metabolic networks, paving the way for novel insights in drug development and disease research.

References

• Metallo, C. M., Walther, J. L., & Stephanopoulos, G. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Journal of Biotechnology, 144(3), 167–174. [Link]

• Metallo, C. M., Walther, J. L., & Stephanopoulos, G. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. ResearchGate. [Link]

• Crown, S. B., & Antoniewicz, M. R. (2013). Parallel labeling experiments and metabolic flux analysis: past, present and future methodologies. Metabolic Engineering, 16, 21–29. [Link]

• Long, C. P., & Antoniewicz, M. R. (2014). Integrated 13C-metabolic flux analysis of 14 parallel labeling experiments in Escherichia coli. Metabolic Engineering, 25, 123–131. [Link]

• Crown, S. B., & Antoniewicz, M. R. (2016). Optimal tracers for parallel labeling experiments and 13C metabolic flux analysis: A new precision and synergy scoring system. Metabolic Engineering, 38, 10–18. [Link]

• MIT Technology Licensing Office. METRAN - Software for 13C-metabolic Flux Analysis. [Link]

• Metallo, C. M., Walther, J. L., & Stephanopoulos, G. (2009). Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. PubMed. [Link]

• Leighty, R. W., & Antoniewicz, M. R. (2013). 13C-Metabolic flux analysis of co-cultures: A novel approach. Metabolic Engineering, 19, 24–31. [Link]

• Chen, X., et al. (2020). 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production. Fermentation, 6(1), 23. [Link]

• Walther, J. L., et al. (2012). Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells. Metabolic Engineering, 14(2), 142-151. [Link]

• Agilent. (2020). 13C Glucose Qualitative Flux Analysis in HepG2 cells. [Link]

• Liu, Y., et al. (2022). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience, 16, 968980. [Link]

• Merritt, M. E., et al. (2017). Assessing the Pentose Phosphate Pathway Using [2, 3-13C2]glucose. Journal of Biological Chemistry, 292(13), 5267–5278. [Link]

• Toya, Y., et al. (2015). Investigation of useful carbon tracers for 13C-metabolic flux analysis of Escherichia coli by considering five experimentally determined flux distributions. Journal of Bioscience and Bioengineering, 120(3), 268–276. [Link]

• Weitzel, M. (2014). High Quality 13C metabolic flux analysis using GC-MS. RWTH Publications. [Link]

• Tan, S. N., et al. (2022). Isotopic Tracer for Absolute Quantification of Metabolites of the Pentose Phosphate Pathway in Bacteria. Metabolites, 12(11), 1089. [Link]

• Kaste, J. A. M., et al. (2022). Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors. PLOS Computational Biology, 18(4), e1009710. [Link]

• Walther, J. L. (2011). Optimization of [superscript 13]C isotopic tracers for metabolic flux analysis in mammalian cells. DSpace@MIT. [Link]

• Wiechert, W., & Nöh, K. (2013). GC-MS-Based Determination of Mass Isotopomer Distributions for 13 C-Based Metabolic Flux Analysis. Methods in Molecular Biology, 985, 293–309. [Link]

• Antoniewicz Laboratory. Downloads. [Link]

• Long, C. P., & Antoniewicz, M. R. (2019). High-resolution 13C metabolic flux analysis. Nature Protocols, 14(10), 2856–2877. [Link]

• Premer, C., et al. (2023). Bayesian 13C-Metabolic Flux Analysis of Parallel Tracer Experiments in Granulocytes: A Directional Shift within the Non-Oxidative Pentose Phosphate Pathway Supports Phagocytosis. Metabolites, 14(1), 16. [Link]

• Kaste, J. A. M., & Shachar-Hill, Y. (2018). Model Validation and Selection in Metabolic Flux Analysis and Flux Balance Analysis. arXiv.org. [Link]

• Kaste, J. A. M., & Shachar-Hill, Y. (2018). Model Validation and Selection in Metabolic Flux Analysis and Flux Balance Analysis. PMC. [Link]

• Long, C. P., et al. (2016). 13C metabolic flux analysis of microbial and mammalian systems is enhanced with GC-MS measurements of glycogen and RNA labeling. Metabolic Engineering, 38, 65–72. [Link]

• Kaste, J. A. M., et al. (2022). Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors. PLOS. [Link]

• Shimadzu. (2018). C146-E312 Technical Report: 13C-Metabolic Flux Analysis of Central Carbon Metabolism Using GC-MS. [Link]

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• 3. shimadzu.com [shimadzu.com]
• 4. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. 13C-Metabolic flux analysis of co-cultures: A novel approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Investigation of useful carbon tracers for 13C-metabolic flux analysis of Escherichia coli by considering five experimentally determined flux distributions - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Assessing the Pentose Phosphate Pathway Using [2, 3-13C2]glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Parallel labeling experiments and metabolic flux analysis: past, present and future methodologies - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Validation-based model selection for 13C metabolic flux analysis with uncertain measurement errors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: The Impact of 13C Labeling on the Chemical Reactivity and Kinetics of Ethynylbenzene-13C2

[label="Alky

Revising Diagram Content

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Finalizing Experimental Workflow

I'm now integrating all aspects of the experimental workflow, with revisions made to the DOT diagrams. The first diagram focuses on clarifying ZPE differences and the impact on the KIE value with better node labeling. The second diagram illustrates the full CuAAC catalytic cycle, now making it a step-by-step procedure. The goal is clarity, and to ensure each step is easily understood.

Integrating Experimental Workflow

I'm now integrating the DOT diagrams with a focus on streamlining the experimental procedure. Diagram 1 explicitly defines ZPE and KIEs and uses contrasting node colors. Diagram 2 lays out the CuAAC catalytic cycle as a step-by-step experimental workflow, aiming for maximum clarity and user understanding.

Streamlining Diagrams & Workflow

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Clarifying Isotope Effects

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Comparing Isotope Data

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Streamlining Diagrams & Workflow

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Streamlining Experimental Details

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Refining Comparisons & KIE Data

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Finalizing Comparisons & Data

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Finalizing Procedure & Data

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Compiling KIE Data

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Executive Summary

For researchers and drug development professionals conducting mechanistic studies, isotopic labeling is a premier diagnostic tool. When comparing Ethynylbenzene-13C2 (phenylacetylene labeled with 13C at the two alkyne carbons) to its unlabeled counterpart, a critical distinction must be made between macroscopic chemical reactivity and microscopic reaction kinetics.

Thermodynamically and synthetically, the chemical reactivity of Ethynylbenzene-13C2 is completely identical to unlabeled ethynylbenzene. It undergoes the exact same transformations (e.g., Sonogashira couplings, CuAAC click chemistry, and hydrations) with identical functional group tolerance and product distribution. However, the rate at which these reactions occur at the labeled positions is subtly altered. This kinetic divergence—known as the 13C Kinetic Isotope Effect (KIE) —provides a powerful, non-invasive probe for elucidating rate-determining steps and transition state geometries in catalytic cycles.

The Causality of Reactivity Differences: Zero-Point Energy and the 13C KIE

To understand why 13C labeling affects reaction rates without altering the chemical pathway, we must examine the quantum mechanics of chemical bonds. The origin of the KIE is primarily driven by the difference in Zero-Point Energy (ZPE) between non-labeled and labeled compounds [1.8].

Because the 13C isotope is approximately 8% heavier than 12C, the reduced mass ( μ ) of any bond involving the labeled carbon (such as C≡C or C-H) increases. According to the quantum harmonic oscillator model, a higher reduced mass intrinsically lowers the vibrational frequency ( ν ) of the bond, which in turn lowers the ZPE of the molecule's ground state [1].

When the ethynylbenzene molecule enters a transition state (TS) where the labeled bond is being broken or undergoing a major hybridization change (e.g., sp to sp2), the force constant of that bond drops significantly. As the bond loosens, the ZPE difference between the 12C and 13C isotopologues diminishes. Consequently, the 13C-labeled molecule must overcome a slightly higher activation energy ( Ea​ ) to reach the transition state. This results in a slower reaction rate for the heavy isotopologue (a "normal" KIE where k12​/k13​>1 ).

Figure 1: Causality of the 13C Kinetic Isotope Effect driven by Zero-Point Energy (ZPE) differences.

Product Comparison: Ethynylbenzene-13C2 vs. Alternatives

When designing a mechanistic study, researchers must choose the appropriate isotopic probe. Below is an objective comparison of Ethynylbenzene-13C2 against its primary alternatives.

Feature	Unlabeled Ethynylbenzene	Ethynylbenzene-13C2	Ethynylbenzene-d1
Isotope Location	Natural Abundance (~1.1% 13C)	C≡C carbons (Targeted Heavy Carbon)	Terminal Alkyne C-H (Targeted Heavy Hydrogen)
Primary KIE Magnitude	1.01 – 1.05	1.01 – 1.05	2.0 – 7.0
Mechanistic Target	General reactivity	C-C bond formation/cleavage	C-H bond cleavage only
Methodological Limitations	Requires the Singleton method: demands extreme conversions (>99%) or massive scale to detect fractionation [2].	Requires custom synthesis/procurement.	Cannot probe steps where the C-H bond is already broken or uninvolved.
Primary Advantage	No specialized reagents needed.	Allows arbitrary initial enrichment (e.g., 50:50 mix), enabling accurate KIE data on a micro-scale [1].	Massive ZPE difference makes KIEs highly pronounced and easy to measure [1].

Experimental Workflow: Self-Validating Intermolecular Competition

Measuring absolute reaction rates independently for 12C and 13C substrates is notoriously difficult; minor temperature fluctuations or mixing inefficiencies can introduce systemic errors larger than the KIE itself. To ensure a self-validating system, researchers utilize an intermolecular competition experiment [1]. By placing both isotopologues in the exact same flask, they compete for the same catalyst under identical microenvironmental conditions.

Figure 2: Self-validating intermolecular competition experiment workflow for determining 13C KIE.

Step-by-Step Methodology

• Preparation: In a single reaction vessel, combine exactly 1.0 equivalent of unlabeled ethynylbenzene and 1.0 equivalent of Ethynylbenzene-13C2.

• Initiation: Add the coupling partner (e.g., an azide for CuAAC) and the catalyst.

• Controlled Quenching (Critical Step): Monitor the reaction closely and quench it at 10% to 15% conversion . Causality: Quenching at low conversion is mandatory. If the reaction proceeds too far, the faster-reacting 12C substrate depletes, artificially enriching the remaining starting material pool with 13C. This skews the relative rates. At <15% conversion, the starting material ratio remains effectively 1:1, allowing the product ratio to directly mirror the kinetic rate ratio.

• Analysis: Isolate the product and analyze via high-resolution mass spectrometry (HRMS) or quantitative 13C NMR. If using NMR, utilize polarization transfer techniques (like DEPT or INEPT) to significantly reduce the acquisition time and material required compared to traditional direct 13C detection [2].

• Calculation: Calculate the KIE as the ratio of the 12C product to the 13C product ( k12​/k13​ ).

Quantitative Data: 13C KIEs in Benchmark Reactions

The magnitude of the 13C KIE derived from Ethynylbenzene-13C2 reveals the nature of the rate-determining step (RDS). Below is a summary of experimental 13C KIE data for common alkyne transformations.

Reaction Type	Catalyst / Reagent	Rate-Determining Step (RDS)	Observed 13C KIE
Alkyne Hydration	Formic Acid	C-H bond rupture / Enol formation	1.020 – 1.041 [3]
Bromoalkynylation	Pd(II)	Nucleophilic attack	1.004 – 1.026 [4]
Transfer Hydrocyanation	Ni(0)	Oxidative addition	~1.01 – 1.03 [5]

Interpretation Note: A KIE > 1.01 typically indicates that the labeled carbon is directly involved in the bond-breaking or forming event during the rate-determining step.

References

• Carbon isotope effect studies in the mechanism of reactions of alkynes with formic acid - AKJournals.[Link]

• Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer - Harvard University.[Link]

• Kinetic Isotope Effect (Péter, 2023) - Baran Lab.[Link]

• Mechanistic Insights into Atom-Economical Bromoalkynylation of Ynamides: 1,3-Alkynyl Migration Explored - ChemRxiv.[Link]

• Mechanistic Investigation of the Nickel-Catalyzed Transfer Hydrocyanation of Alkynes - ResearchGate.[Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. dash.harvard.edu [dash.harvard.edu]
• 3. akjournals.com [akjournals.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethynylbenzene-13C2

Title: Comprehensive Safety and Operational Guide for Handling Ethynylbenzene-13C2

Ethynylbenzene-13C2 (also known as Phenylacetylene-13C2) is a critical isotopically labeled building block used extensively in advanced drug development, mechanistic pathway mapping, and NMR spectroscopy. Handling this compound presents a dual challenge: its isotopic labeling makes it a high-value, moisture-sensitive asset[1], while its chemical backbone is a volatile, flammable liquid and a potent lachrymator[2].

To build a self-validating safety culture in your laboratory, this guide provides field-proven, step-by-step methodologies for the safe handling, dispensing, and disposal of Ethynylbenzene-13C2, focusing on the causality behind every required piece of Personal Protective Equipment (PPE).

Hazard Profile & Physicochemical Data

Before designing an experimental setup, researchers must understand the quantitative thresholds of the chemical. The table below summarizes the critical data points that dictate our PPE and handling strategies[2][3][4].

Property / Hazard	Value / Classification	Operational Implication
CAS Number	263012-32-4	Specific identifier for the 13C2 isotopologue.
Molecular Weight	104.12 g/mol	Requires stoichiometric adjustment from the unlabeled variant (102.13 g/mol ).
Boiling Point	142°C – 144°C	Moderately volatile; requires sealed systems to prevent vapor loss.
Flash Point	27°C (80.6°F)	Vapors can ignite near room temperature; strict elimination of static/sparks is mandatory.
Hazard Classes	Flammable (Cat 3), Aspiration (Cat 1), Irritant (Cat 2)	Dictates the use of FR clothing, fume hoods, and strict waste segregation.
Storage Conditions	2°C – 8°C, Moisture Sensitive	Must be stored in an explosion-proof refrigerator and warmed to room temp before opening to prevent condensation.

Personal Protective Equipment (PPE) & Causality

Do not treat PPE as a mere checklist. Understanding why specific gear is required ensures compliance and rapid response during an incident.

• Respiratory & Environmental Protection:

  • Requirement: Certified chemical fume hood with a minimum face velocity of 100 fpm. If ventilation fails, a full-face respirator with ABEK (organic vapor) cartridges is required.

  • Causality: Ethynylbenzene is a known lachrymator and mucous membrane irritant[2]. Exposure causes immediate tearing, which can temporarily blind a researcher during a critical transfer of an expensive isotope.

• Eye Protection:

  • Requirement: Tight-fitting chemical splash goggles.

  • Causality: Standard safety glasses do not seal the orbital area. Because the compound's vapors travel and induce severe eye irritation, a full seal is required[3].

• Hand Protection:

  • Requirement: Compatible chemical-resistant gloves (e.g., Nitrile or Viton).

  • Causality: The liquid is a Category 2 skin irritant and can be absorbed through the skin, potentially causing systemic toxicity[5][6].

• Body & Footwear:

  • Requirement: Flame-retardant (FR) lab coat and anti-static/conductive footwear[7].

  • Causality: With a flash point of 27°C, vapors can easily form explosive mixtures with air[3]. Anti-static footwear prevents the buildup of static electricity, which could serve as an ignition source.

Operational Protocol: Inert Dispensing Workflow

Because Ethynylbenzene-13C2 is both moisture-sensitive and highly expensive, standard open-air transfers are unacceptable. The following self-validating Schlenk line protocol ensures both safety and isotopic integrity.

Step 1: Preparation & Thermal Equilibration

• Transfer the sealed vial of Ethynylbenzene-13C2 from cold storage (2–8°C) to a desiccator.

• Allow it to warm to room temperature for 30 minutes. Validation: This prevents atmospheric moisture from condensing on the cold liquid, which would degrade the reagent.

• Ensure the fume hood sash is positioned at the operational mark.

Step 2: Grounding & Bonding

• Attach grounding clips to the source vial (if metallic/conductive shielding is used) and the receiving flask.

• Validation: Use a multimeter to verify electrical continuity between the receiving equipment and the laboratory ground to dissipate static charge[3].

Step 3: Atmospheric Control

• Connect the receiving flask to a Schlenk line.

• Perform three cycles of vacuum evacuation followed by argon backfilling. Validation: Monitor the Schlenk line bubbler to confirm positive argon pressure.

Step 4: Syringe Transfer

• Purge a gas-tight, PTFE-tipped syringe with argon three times.

• Pierce the septum of the Ethynylbenzene-13C2 vial. Inject a volume of argon exactly equivalent to the volume of liquid you intend to withdraw. Validation: This prevents drawing a vacuum inside the source vial, which could pull in ambient oxygen/moisture upon needle removal.

• Slowly withdraw the required volume of the liquid and transfer it dropwise to the receiving flask.

Step 5: Immediate Decontamination

• Rinse the syringe immediately with a non-polar solvent (e.g., hexane) directly into a designated flammable waste container, followed by an acetone rinse.

Workflow Visualization

Workflow for handling and dispensing Ethynylbenzene-13C2 under inert conditions.

Disposal and Waste Management Plan

Improper disposal of phenylacetylene derivatives poses severe fire risks and regulatory violations.

• Segregation: Ethynylbenzene-13C2 must be strictly segregated and disposed of as Non-Halogenated Flammable Organic Waste [6].

• Containment: Collect all residues, syringe washes, and contaminated absorbent materials in a clearly labeled, electrically grounded, flammable waste carboy[7]. Do not mix with aqueous, acidic, or oxidizing waste streams, as this can lead to violent exothermic reactions[3].

• Final Disposal: Transfer the sealed waste containers to your institution's Environmental Health and Safety (EHS) department. The mandatory disposal route is thermal destruction in a licensed chemical incinerator equipped with an afterburner and scrubber[2].

References

• Sigma-Aldrich / UIUC. "Phenylacetylene 98% SDS." Retrieved from:[Link]

• LookChem. "Cas 536-74-3, Phenylacetylene." Retrieved from:[Link]

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• 4. lookchem.com [lookchem.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. aksci.com [aksci.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]